1-(2-Methylcyclopentyl)ethan-1-ol

Core Science & Biosynthesis

Introduction: Situating 1-(2-Methylcyclopentyl)ethan-1-ol in Modern Chemistry

An In-depth Technical Guide to the Chemical Properties of 1-(2-Methylcyclopentyl)ethan-1-ol

1-(2-Methylcyclopentyl)ethan-1-ol is a secondary alcohol characterized by a substituted cyclopentane ring attached to an ethanol moiety. Its structure, possessing three chiral centers, gives rise to a rich stereochemical landscape, making it an interesting target for stereoselective synthesis and a potential building block in the development of complex molecules, including pharmaceuticals and flavor/fragrance compounds. Understanding its fundamental chemical properties, synthesis, and characterization is paramount for any researcher intending to utilize this compound in their work. This guide provides a comprehensive overview, grounded in established chemical principles, to serve as a practical reference for professionals in research and development.

Molecular Structure and Physicochemical Properties

The foundational properties of a molecule dictate its behavior in chemical and biological systems. 1-(2-Methylcyclopentyl)ethan-1-ol (C8H16O) is no exception. Its computed physicochemical properties provide a baseline for understanding its solubility, lipophilicity, and potential for intermolecular interactions.[1]

Property	Value	Reference
Molecular Weight	128.21 g/mol	[1]
Molecular Formula	C8H16O	[1]
XLogP3-AA (Lipophilicity)	2.2	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	1	[1]
Rotatable Bond Count	1	[1]
Exact Mass	128.120115130 Da	[1]
Topological Polar Surface Area	20.2 Ų	[1]

The presence of a hydroxyl (-OH) group allows the molecule to act as both a hydrogen bond donor and acceptor, suggesting moderate solubility in polar solvents. The XLogP3 value indicates a degree of lipophilicity, which is expected given the eight-carbon backbone.

Stereoisomerism: A Molecule of Three Chiral Centers

A critical feature of 1-(2-Methylcyclopentyl)ethan-1-ol is its stereochemistry. The structure contains three chiral centers: the carbon atom bearing the hydroxyl group (C1 of the ethan-1-ol moiety), and the two substituted carbons of the cyclopentane ring (C1 and C2).

The total number of possible stereoisomers is given by the 2^n rule, where 'n' is the number of chiral centers. For this molecule, n=3, resulting in 2³ = 8 possible stereoisomers.[2] These exist as four pairs of enantiomers. The specific stereochemical configuration (e.g., (1R,2S)-cyclopentyl attached to an (R)-ethanol) will significantly influence the molecule's biological activity and physical properties, such as its optical rotation and interaction with other chiral molecules.

Caption: Logical relationship of chiral centers to the total number of stereoisomers.

Synthesis Pathway: The Grignard Reaction

One of the most robust and fundamental methods for synthesizing a secondary alcohol like 1-(2-Methylcyclopentyl)ethan-1-ol is via the Grignard reaction.[3][4] This pathway involves the nucleophilic addition of a Grignard reagent, in this case, 2-methylcyclopentylmagnesium halide, to an aldehyde (acetaldehyde).[5][6] This reaction is prized for its efficiency in forming new carbon-carbon bonds.[4][7]

The overall workflow involves two primary stages: the formation of the Grignard reagent and its subsequent reaction with the carbonyl compound, followed by an acidic workup.

Caption: High-level workflow for the synthesis of the target alcohol via Grignard reaction.

Detailed Reaction Mechanism

The causality of the Grignard reaction hinges on the reversal of polarity (umpolung) of the carbon atom bonded to magnesium. In the starting alkyl halide, the carbon is electrophilic; in the Grignard reagent, it becomes strongly nucleophilic.[8]

• Nucleophilic Attack: The nucleophilic carbon of the 2-methylcyclopentyl group attacks the electrophilic carbonyl carbon of acetaldehyde.[9][10]

• Intermediate Formation: This addition breaks the C=O pi bond, forming a tetrahedral magnesium alkoxide intermediate.

• Protonation: The subsequent addition of a protic source, such as dilute acid (H₃O⁺), protonates the alkoxide to yield the final secondary alcohol product.[6][11]

Caption: The core mechanism of the Grignard reaction with acetaldehyde.

Experimental Protocol: Grignard Synthesis

Trustworthiness Note: This protocol is a self-validating system. The success of each step is predicated on the strict exclusion of protic solvents (water, alcohols) until the final workup stage. The exotherm observed upon initiation of Grignard formation is a key validation point.

Materials:

• 1-bromo-2-methylcyclopentane

• Magnesium turnings

• Anhydrous diethyl ether

• Acetaldehyde, freshly distilled

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Iodine crystal (as initiator)

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet. All glassware must be scrupulously dry.

• Grignard Reagent Preparation:

  • Place magnesium turnings in the flask. Add a single crystal of iodine.

  • Gently heat the flask under a nitrogen atmosphere until violet iodine vapors are observed. This step helps to activate the magnesium surface.

  • Allow the flask to cool.

  • Dissolve 1-bromo-2-methylcyclopentane in anhydrous diethyl ether and add it to the dropping funnel.

  • Add a small portion of the alkyl halide solution to the magnesium. The reaction is initiated when the color of the iodine fades and a gentle bubbling/exotherm is observed. If the reaction does not start, gentle warming may be required.

  • Once initiated, add the remaining alkyl halide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Acetaldehyde:

  • Cool the Grignard solution in an ice bath.

  • Dissolve acetaldehyde in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the acetaldehyde solution dropwise to the cooled, stirring Grignard reagent. An exothermic reaction will occur. Maintain the temperature below 20°C.

  • After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour.

• Workup and Purification:

  • Cool the reaction mixture again in an ice bath.

  • Slowly and carefully add saturated aqueous NH₄Cl solution dropwise to quench the reaction. This is preferred over strong acid to minimize potential dehydration of the secondary alcohol product.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice with diethyl ether.

  • Combine all organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation.

  • The crude product can be purified by fractional distillation under reduced pressure.

Spectroscopic Characterization

Confirming the structure of the synthesized product requires a suite of spectroscopic techniques. While a dedicated spectrum for this specific compound is not publicly available, its expected spectral features can be reliably predicted based on its functional groups and structure.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying key functional groups. The successful conversion of the aldehyde to the alcohol would be confirmed by two key changes in the spectrum.

• Appearance of O-H Stretch: A strong, very broad absorption band will appear in the 3200-3500 cm⁻¹ region.[12][13] This is the hallmark of a hydrogen-bonded alcohol O-H group.

• Disappearance of C=O Stretch: The strong, sharp carbonyl (C=O) stretch from the starting acetaldehyde (typically ~1725 cm⁻¹) will be absent in the product spectrum.

• Presence of C-O Stretch: A strong band in the 1050-1260 cm⁻¹ region, corresponding to the C-O single bond stretch, will be present.[12]

• C-H Stretches: Aliphatic C-H stretching vibrations will be observed just below 3000 cm⁻¹.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The spectrum will be complex due to the diastereomers formed.

  • -CH(OH)- Proton: A multiplet between δ 3.5-4.0 ppm. The chemical shift and splitting of this carbinol proton are highly diagnostic.

  • -OH Proton: A broad singlet whose chemical shift is concentration and solvent-dependent. It can be exchanged with D₂O.

  • Alkyl Protons: A complex series of multiplets between δ 1.0-2.2 ppm corresponding to the cyclopentyl ring and ethan-1-ol protons.

  • Methyl Protons: Two distinct signals, likely doublets, corresponding to the methyl group on the cyclopentane ring and the methyl group on the ethanol side chain.

• ¹³C NMR: The number of signals will depend on the symmetry of the specific diastereomer, but a mixture would likely show a full set of 8 carbon signals.

  • -C(OH)- Carbon: A signal in the δ 65-75 ppm range.

  • Aliphatic Carbons: Signals for the cyclopentyl ring and methyl carbons will appear in the upfield region (δ 10-50 ppm).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern, which acts as a molecular fingerprint.

• Molecular Ion (M⁺): The molecular ion peak is expected at an m/z of 128, corresponding to the molecular weight of C8H16O.[1]

• Key Fragmentation Pathways:

  • Loss of Water [M-18]: Dehydration is a common fragmentation for alcohols, leading to a peak at m/z 110.

  • Loss of Methyl [M-15]: Cleavage of a methyl group would result in a peak at m/z 113.

  • Alpha-Cleavage: The bond adjacent to the oxygen atom can break. Cleavage between the carbinol carbon and the cyclopentyl ring would generate a fragment at m/z 45 ([CH₃CHOH]⁺), which is often a prominent peak for such secondary alcohols.

Conclusion

1-(2-Methylcyclopentyl)ethan-1-ol is a structurally rich secondary alcohol whose properties are defined by its hydroxyl functional group and its three chiral centers. Its synthesis via the Grignard reaction is a classic and effective demonstration of C-C bond formation, though it necessarily produces a mixture of diastereomers. The characterization of this molecule relies on a combination of spectroscopic methods, each providing unique and complementary information to confirm its structure. For researchers in drug discovery and materials science, a thorough understanding of these fundamental chemical properties and synthetic methodologies is the critical first step toward harnessing the potential of this and related chiral building blocks.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 21130757, 1-(2-Methylcyclopentyl)ethan-1-ol. Retrieved from [Link].[1]

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• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 137847, Ethanone, 1-(2-methyl-1-cyclopenten-1-yl)-. Retrieved from [Link].[15]

• NIST (n.d.). Ethanone, 1-(2-methyl-1-cyclopenten-1-yl)-. In NIST Chemistry WebBook. Retrieved from [Link].[16]

• Organic Chemistry Portal (n.d.). Grignard Reaction. Retrieved from [Link].[3]

• Ashenhurst, J. (2015). All About The Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link].[7]

• LibreTexts Chemistry (n.d.). 29.6 Infrared (IR) Spectroscopy. Retrieved from [Link].[12]

• NIST (n.d.). Ethanone, 1-(2-methyl-1-cyclopenten-1-yl)-. In NIST Chemistry WebBook. Retrieved from [Link].[17]

• Ashenhurst, J. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link].[5]

• Chemistry Stack Exchange (2016). Number of stereoisomers of 1-(2-methylcyclohexyl)ethan-1-ol. Retrieved from [Link].[2]

• Mettler Toledo (n.d.). Grignard Reaction Mechanisms. Retrieved from [Link].[4]

• Filo (2025). Reaction of Acetaldehyde with Magnesium Bromide. Retrieved from [Link].[6]

• Chegg (2020). Solved: Write equations for the reaction of 2-methyl propane-1- magnesium bromide with acetaldehyde. Retrieved from [Link].[11]

• SlidePlayer (n.d.). Infrared Spectroscopy. Retrieved from [Link].[18]

• U.S. Environmental Protection Agency (2025). Ethanone, 1-(2-methyl-1-cyclopenten-1-yl)-. Retrieved from [Link].[19]

• The Pherobase (2026). NMR: 1-(2-Methylcyclopentyl)-ethanone. Retrieved from [Link].[20]

• Khan Academy (n.d.). Synthesis of alcohols using Grignard reagents. Retrieved from [Link].[8]

• Quora (2019). What happens when methyl magnesium bromide reacts with acetaldehyde?. Retrieved from [Link].[9]

• Allen AI (n.d.). Acetaldehyde reacts with C2H5MgBr the final product is. Retrieved from [Link].[10]

• Pearson (n.d.). 1-Bromo-2-methylcyclopentane has four pairs of diastereomers. Retrieved from [Link].[21]

• LibreTexts Chemistry (2021). 1.6: Interpreting Infrared Spectra. Retrieved from [Link].[13]

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Structural Elucidation and IUPAC Nomenclature of C8H16O Alcohols: A Technical Guide for Analytical and Discovery Scientists

Executive Summary

In chemical ecology, flavor profiling, and drug discovery, the molecular formula C8H16O represents a highly specific chemical space. With exactly one degree of unsaturation, an alcohol of this formula is restricted to two primary structural classes: acyclic alkenols (containing one double bond) and cycloalkanols (containing one ring).

As application scientists, we frequently encounter ambiguous trivial names like "mushroom alcohol" or "cyclohexylethyl alcohol." Relying on these trivial names in a drug development or vector-control pipeline introduces unacceptable risk, as biological receptors are exquisitely sensitive to stereochemistry and regiochemistry. This whitepaper establishes a rigorous framework for assigning International Union of Pure and Applied Chemistry (IUPAC) nomenclature to C8H16O alcohols, supported by a self-validating analytical workflow for structural elucidation.

The Structural Logic of C8H16O

Before assigning nomenclature, we must deconstruct the molecular formula using the Degree of Unsaturation (DoU) formula:

DoU=C−2H​+2N​+1

For C8H16O: DoU=8−8+0+1=1 .

Because the molecule is classified as an alcohol (possessing an -OH group), the single degree of unsaturation dictates that the molecule must either possess a carbon-carbon double bond (alkenol) or form a closed hydrocarbon ring (cycloalkanol).

IUPAC Nomenclature Framework

The IUPAC system ensures that the name of the molecule acts as a complete, unambiguous blueprint for its structure. For C8H16O alcohols, the naming logic follows a strict hierarchy:

• Principal Functional Group Priority: The hydroxyl (-OH) group takes highest priority, dictating the suffix "-ol" [1].

• Parent Chain/Ring Selection: Identify the longest continuous carbon chain (or largest ring) that contains the carbon bonded to the -OH group. If a double bond is present, the parent chain must ideally contain both the -OH group and the alkene.

• Numbering (Locants): Number the parent chain to give the -OH group the lowest possible locant. The position of the double bond or ring substituents receives secondary priority.

• Stereodescriptors: Apply Cahn-Ingold-Prelog (CIP) priority rules to assign (R)/(S) configuration to chiral centers and (E)/(Z) configuration to double bonds [4].

Case Studies in Nomenclature & Biological Significance

Case Study A: The Acyclic Alkenol (Oct-1-en-3-ol)

Commonly known as "mushroom alcohol," this compound is a critical vector attractant used in mosquito traps.

• IUPAC Name: oct-1-en-3-ol [1].

• Derivation: The longest chain containing both the -OH and the double bond is 8 carbons long ("oct"). Numbering from the end closest to the -OH group places the double bond at C1 ("1-en") and the hydroxyl at C3 ("3-ol").

• Stereochemistry: Carbon-3 is chiral. The naturally occurring enantiomer that strongly binds to the OR8 olfactory receptor in mosquitoes is (3R)-oct-1-en-3-ol [1].

Case Study B: The Cycloalkanol (Cyclooctanol)

• IUPAC Name: cyclooctanol [2].

• Derivation: The parent structure is an 8-membered saturated ring ("cyclooctane"). The presence of the -OH group changes the suffix to "-ol". Because all carbons in the unsubstituted ring are equivalent, no locant (e.g., "1-") is necessary.

Case Study C: The Substituted Cycloalkanol (2-Cyclohexylethanol)

• IUPAC Name: 2-cyclohexylethanol [3].

• Derivation: Here, the longest acyclic chain containing the -OH group is an ethyl group (2 carbons). The cyclohexane ring is treated as a substituent attached to C2 of the ethanol chain.

Oct-1-en-3-ol olfactory signaling pathway in vector insects.

Analytical Protocol: A Self-Validating Workflow for Isomer Identification

To confidently assign an IUPAC name to an unknown C8H16O sample, empirical data must validate the theoretical structure. The following protocol outlines a self-validating, orthogonal analytical workflow.

Step 1: Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: Confirm molecular mass and differentiate structural classes via fragmentation.

• Methodology: Inject 1 µL of a 1 mg/mL sample (in hexane) into a GC-MS equipped with a non-polar DB-5MS column. Use a temperature gradient from 50°C to 250°C at 10°C/min. Apply 70 eV Electron Ionization (EI).

• Causality & Validation: The non-polar column separates isomers based on subtle dispersion interactions and boiling points. The EI source induces predictable fragmentation. A molecular ion at m/z 128.12 validates the C8H16O formula [1].

  • Self-Validation: If the molecule is an alkenol like oct-1-en-3-ol, allylic cleavage will produce a dominant m/z 57 peak ( [C4​H9​]+ ). If it is a cycloalkanol, the rigid ring resists simple cleavage, and the spectrum will be dominated by an M−18 peak ( m/z 110) due to the loss of water [2].

Step 2: Attenuated Total Reflectance FTIR (ATR-FTIR)

• Objective: Identify the nature of the unsaturation.

• Methodology: Place 2 µL of the neat liquid sample directly onto the diamond crystal of an ATR-FTIR spectrometer. Acquire 32 scans from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution.

• Causality & Validation: Vibrational modes are highly sensitive to bond order. All isomers will show a broad O-H stretch (~3300 cm⁻¹).

  • Self-Validation: The presence of a sharp C=C stretching band at ~1640 cm⁻¹ and a =C-H stretch >3000 cm⁻¹ definitively validates the alkenol pathway. Their absence confirms the cycloalkanol pathway.

Step 3: Nuclear Magnetic Resonance (1H and 13C NMR)

• Objective: Map the exact carbon backbone to assign IUPAC locants.

• Methodology: Dissolve 10 mg of the sample in 0.5 mL of CDCl3. Acquire 1H (400 MHz) and 13C (100 MHz) spectra.

• Causality & Validation: Nuclear shielding reveals the exact connectivity of the molecule.

  • Self-Validation: In 1H NMR, olefinic protons appearing between 5.0–6.0 ppm confirm the exact position of the double bond (e.g., a complex multiplet at 5.8 ppm and terminal =CH2 signals at 5.1 ppm validate the "1-en" in oct-1-en-3-ol). In 13C NMR, counting exactly 8 distinct carbon environments validates the purity and the specific isomeric backbone.

Analytical workflow for structural elucidation and IUPAC naming of C8H16O.

Quantitative Data Summary

The following table summarizes the key physicochemical and analytical data used to differentiate prominent C8H16O isomers during the structural elucidation process.

IUPAC Name	Trivial Name	Structural Class	Monoisotopic Mass	XLogP3	Key MS Fragment ( m/z )	PubChem CID
oct-1-en-3-ol	Mushroom alcohol	Acyclic Alkenol	128.1201 Da	2.6	57, 72	18827
(E)-oct-3-en-2-ol	Trans-3-octen-2-ol	Acyclic Alkenol	128.1201 Da	2.3	43, 85	5358336
cyclooctanol	Cyclooctyl alcohol	Cycloalkanol	128.1201 Da	2.4	110 (M-H₂O)	12766
2-cyclohexylethanol	Cyclohexaneethanol	Cycloalkanol	128.1201 Da	2.5	95, 110	77128

References

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Structural and Synthetic Profiling of 1-(2-Methylcyclopentyl)ethan-1-ol: A Technical Whitepaper

Executive Summary

1-(2-Methylcyclopentyl)ethan-1-ol (Formula: C8H16O) is a secondary alcohol characterized by a cyclopentane ring substituted with a methyl group and an ethanol-1-ol moiety[1]. In pharmaceutical and fragrance research, cycloalkyl alcohols serve as critical scaffolds for exploring steric bulk, lipophilicity, and spatial geometry in receptor binding. This whitepaper provides an in-depth analysis of its molecular architecture, physicochemical properties, and stereoselective synthesis protocols, tailored for drug development professionals and synthetic chemists.

Molecular Architecture & Stereochemistry

The molecular structure of 1-(2-methylcyclopentyl)ethanol presents a fascinating case of stereochemical complexity. The molecule possesses three distinct chiral centers:

• C1 of the cyclopentane ring: The attachment point of the 1-hydroxyethyl group.

• C2 of the cyclopentane ring: The attachment point of the methyl group.

• C1' of the side chain: The carbinol carbon bearing the hydroxyl group.

With three stereocenters, the molecule can exist as 23=8 distinct stereoisomers (comprising four enantiomeric pairs). The relative stereochemistry (cis/trans relationship) between the methyl group and the 1-hydroxyethyl group on the cyclopentane ring significantly dictates the molecule's overall conformation, impacting its steric hindrance and subsequent reactivity.

Caption: Stereochemical divergence in 1-(2-Methylcyclopentyl)ethan-1-ol.

Physicochemical Profiling

Understanding the physicochemical parameters is vital for predicting pharmacokinetics and solvent partitioning. The following data is derived from computational models validated by the PubChem database[1].

Table 1: Key Physicochemical Properties

Property	Value	Clinical/Chemical Significance
Molecular Weight	128.21 g/mol	Highly favorable for fragment-based drug discovery (FBDD).
Molecular Formula	C8H16O	Aliphatic nature ensures high metabolic stability.
XLogP3 (Lipophilicity)	2.2	Optimal for blood-brain barrier (BBB) penetration and membrane permeability.
Topological Polar Surface Area (TPSA)	20.2 Ų	Indicates excellent oral bioavailability; driven solely by the hydroxyl group.
Hydrogen Bond Donors	1	Capable of forming targeted interactions with receptor pockets.
Hydrogen Bond Acceptors	1	Limits non-specific aqueous solvation.

Synthetic Pathways & Stereoselective Protocols

To control the stereochemistry of 1-(2-methylcyclopentyl)ethanol, synthetic routes must be carefully designed. A highly reliable method involves the nucleophilic addition of methylmagnesium bromide (Grignard reagent) to 2-methylcyclopentanecarbaldehyde.

Mechanistic Rationale

The addition of a Grignard reagent to an α -chiral aldehyde follows the Felkin-Anh model. The steric bulk of the cyclopentane ring dictates the trajectory of the incoming nucleophile. To achieve high diastereoselectivity, the reaction is performed at cryogenic temperatures (-78 °C) in a non-polar coordinating solvent (e.g., anhydrous THF), which stabilizes the transition state through chelation or steric minimization.

Standard Operating Protocol: Grignard Addition

Objective: Synthesize 1-(2-methylcyclopentyl)ethan-1-ol with high diastereomeric excess (d.e.).

• Preparation of Apparatus: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar, rubber septum, and an argon inlet.

• Reagent Loading: Add 2-methylcyclopentanecarbaldehyde (10.0 mmol) and anhydrous THF (50 mL) to the flask.

• Cryogenic Cooling: Submerge the reaction vessel in a dry ice/acetone bath to reach -78 °C. Allow 15 minutes for thermal equilibration.

• Nucleophilic Addition: Dropwise, add methylmagnesium bromide (3.0 M in diethyl ether, 12.0 mmol, 1.2 eq) via a syringe pump over 30 minutes. Causality: Slow addition prevents localized heating, preserving the kinetic control required for Felkin-Anh selectivity.

• Reaction Maturation: Stir the mixture at -78 °C for 2 hours, then slowly warm to 0 °C over 1 hour.

• Quenching: Carefully quench the reaction by adding saturated aqueous ammonium chloride ( NH4​Cl , 20 mL) at 0 °C. Causality: NH4​Cl provides a mild proton source to form the final alcohol without dehydrating it, which strong acids might cause.

• Extraction & Purification: Extract the aqueous layer with diethyl ether ( 3×30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes:Ethyl Acetate 9:1).

Caption: Step-by-step synthetic workflow for Grignard addition.

Analytical Characterization

Validating the structural integrity and stereochemical purity requires orthogonal analytical techniques.

• 1H-NMR (400 MHz, CDCl3): The diagnostic signal is the carbinol proton (CH-OH), which typically appears as a multiplet around δ 3.6 - 3.8 ppm. The methyl group on the side chain (CH3-CH-OH) will appear as a doublet near δ 1.1 ppm. The integration and coupling constants ( J -values) of the carbinol proton are critical for determining the diastereomeric ratio (d.r.).

• GC-MS (Gas Chromatography-Mass Spectrometry): The molecular ion peak ( M+ ) at m/z 128 is often weak due to the facile loss of water ( M−18=110 ) or the loss of the methyl radical from the side chain, characteristic of secondary aliphatic alcohols[1].

References

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Preliminary Investigation of Methylcyclopentyl Derivatives: Synthetic Methodologies, Pharmacological Scaffolds, and Olfactory Applications

Executive Summary

The methylcyclopentyl moiety is a highly versatile, conformationally rigid cycloaliphatic scaffold utilized across medicinal chemistry, organic synthesis, and fragrance development. By restricting the conformational flexibility of attached pharmacophores or osmophores, methylcyclopentyl derivatives allow researchers to probe the precise stereochemical requirements of biological targets and olfactory receptors.

This technical guide provides an in-depth investigation into the synthesis, pharmacological application (specifically in neurodegenerative disease targeting), and stereochemical profiling of methylcyclopentyl derivatives.

Pharmacological Applications: MAO-B Inhibition

In drug discovery, the cyclopentyl scaffold is frequently employed to introduce conformational rigidity, thereby improving metabolic stability and target selectivity[1]. A premier example of this is the integration of 2-methylcyclopentyl and 3-methylcyclopentyl rings into the 4-aryl-2-cycloalkylidenhydrazinylthiazole scaffold[2].

Stereochemical Causality in Target Binding

Human monoamine oxidase B (hMAO-B) is a critical target in the management of Parkinson's and Alzheimer's diseases. Researchers have discovered that modifying the cycloaliphatic ring of hydrazinylthiazoles with a methyl group creates a chiral center, which, combined with a trisubstituted C=N bond, yields four distinct diastereoisomers: (E)-(R), (E)-(S), (Z)-(R), and (Z)-(S)[2].

The causality behind the target selectivity lies in the spatial orientation dictated by these isomers. The (R)-(Z) isomer of 4-(2,4-difluorophenyl)-2-(2-(3-methylcyclopentylidene)hydrazinyl)thiazole demonstrates highly potent and selective hMAO-B inhibition[3]. The methylcyclopentyl ring acts as a steric wedge that perfectly aligns the aryl moiety with the hydrophobic bipartite cavity of hMAO-B[4]. Conversely, this rigid conformation creates a severe steric clash with the Phe208 residue present in the hMAO-A active site, effectively preventing off-target binding and reducing the risk of hypertensive crisis (the "cheese effect")[5].

Fig 1: Logical workflow of stereoselective hMAO-B inhibition by methylcyclopentyl derivatives.

Synthetic Methodology: Amide Bond Formation

To utilize methylcyclopentyl derivatives as building blocks for active pharmaceutical ingredients (APIs), robust synthetic protocols are required. Below is a self-validating protocol for the synthesis of, a standard nucleophilic acyl substitution used to probe binding pockets[1].

Experimental Protocol: Synthesis of N-(1-Butyl-2-methylcyclopentyl)benzamide

Step 1: Solvation & Preparation

• Action: Dissolve 1.0 equivalent of 1-butyl-2-methylcyclopentan-1-amine in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.

• Causality: Anhydrous conditions are critical because the electrophile (benzoyl chloride) is highly susceptible to competitive hydrolysis by ambient moisture, which would yield benzoic acid instead of the desired amide.

Step 2: Acid Scavenger Addition

• Action: Add 1.5 equivalents of Triethylamine (TEA) to the stirring solution.

• Causality: The reaction between an amine and an acyl chloride generates hydrochloric acid (HCl) as a byproduct. If left unneutralized, HCl will protonate the starting primary amine, converting it into a non-nucleophilic ammonium salt and halting the reaction[1]. TEA acts as a sacrificial base to scavenge the HCl.

Step 3: Acylation

• Action: Cool the reaction vessel to 0°C using an ice bath. Add 1.1 equivalents of benzoyl chloride dropwise over 15 minutes.

• Causality: Amide bond formation via acyl chlorides is highly exothermic. Dropwise addition at 0°C controls the reaction kinetics, preventing thermal degradation of the cyclic scaffold and minimizing the formation of di-acylated side products.

Step 4: Self-Validation (Reaction Monitoring)

• Action: Perform Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate eluent. Stain with ninhydrin.

• Validation: The reaction is complete when the ninhydrin-positive spot (primary amine) disappears and a new, UV-active spot (benzamide product) appears. This provides real-time verification of conversion.

Step 5: Workup & Final Validation

• Action: Quench with saturated aqueous NaHCO3, extract the organic layer, dry over MgSO4, and purify via silica gel column chromatography.

• Validation: Confirm the structure via 1 H-NMR spectroscopy. The disappearance of the broad singlet corresponding to the -NH 2​ protons and the emergence of a multiplet at ~7.4–7.8 ppm (aromatic protons) validates successful acylation.

Fig 2: Step-by-step synthetic workflow for N-(1-Butyl-2-methylcyclopentyl)benzamide.

Olfactory Chemistry: Fragrance Applications

Beyond pharmacology, methylcyclopentyl derivatives are heavily patented in the fragrance industry. Specifically, (including methanols, ethanols, and propanones) exhibit highly desirable olfactory properties[6].

Similar to target binding in pharmacology, the interaction between these molecules and human olfactory receptors is strictly stereodependent. The spatial arrangement of the isopropyl and methyl groups on the cyclopentyl ring dictates whether a compound smells like fresh jasmine or earthy moss[7].

Quantitative Data Summaries

Table 1: Physicochemical Properties of the Synthetic Scaffold

The following table summarizes the baseline properties of 1-Butyl-2-methylcyclopentan-1-amine, an essential precursor for generating rigid drug libraries[1].

Property	Value	Implication for Drug Design
Molecular Formula	C 10​ H 21​ N	Provides a low molecular weight starting point.
Molecular Weight	155.28 g/mol	Leaves ample room for functionalization under Lipinski's Rule of 5.
XLogP3	2.6	Optimal lipophilicity for crossing the blood-brain barrier (BBB).
Hydrogen Bond Donors	1	Allows for specific target-site hydrogen bonding.
Rotatable Bond Count	4	Low count indicates high conformational rigidity.

Table 2: Stereochemical Odor Profiles

The olfactory impact of altering the stereochemistry of 3-isopropyl-1-methylcyclopentyl derivatives is profound, demonstrating the sensitivity of biological receptors to the methylcyclopentyl geometry[7][8][9].

Derivative Class	Stereoisomer Configuration	Primary Odor Profile
Methanol	(-)-[(1R,3S)]	Floral, green, jasmine, lily-of-the-valley
Methanol	(+)-[(1S,3R)]	Floral, fruity, green, rosy, grapefruit
Propan-1-one	(-)-[(1R,3S)]	Green, earthy/mossy, fruity, floral
Butan-2-ol	(-)-[(1S,3R)]	Fruity, floral, green (pineapple)

References

• Title: Identification of the stereochemical requirements in the 4-aryl-2-cycloalkylidenhydrazinylthiazole scaffold for the design of selective human monoamine oxidase B inhibitors. Source: Bioorganic & Medicinal Chemistry, 22(10), 2887-95 (2014). URL: [Link]

• Title: 3-isopropyl-1-methylcyclopentyl derivatives and their use in fragrance applications (US Patent 7655614 / EP1668103).

• Title: The 3-isopropyl-1-methylcyclopentyl derivatives. Source: Leffingwell & Associates. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Identification of the stereochemical requirements in the 4-aryl-2-cycloalkylidenhydrazinylthiazole scaffold for the design of selective human monoamine oxidase B inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification of the stereochemical requirements in the 4-aryl-2-cycloalkylidenhydrazinylthiazole scaffold for the design of selective human monoamine oxidase B inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Binding Database [ww.w.bindingdb.org]
• 6. patents.justia.com [patents.justia.com]
• 7. The3-isopropyl-1-methylcyclopentylmethanols [leffingwell.com]
• 8. TThe3-isopropyl-1-methylcyclopentylethanols [leffingwell.com]
• 9. The 2-[3-isopropyl-1-methylcyclopentyl]butan-2-ols [leffingwell.com]

The Cyclooctanol Scaffold: A Senior Application Scientist's Guide to C8 Saturated Cyclic Alcohols in Medicinal Chemistry and Synthesis

As drug targets become increasingly complex, the reliance on flat, sp2-hybridized aromatic rings is giving way to three-dimensional, sp3-rich aliphatic scaffolds. Among these, C8 saturated cyclic alcohols—primarily cyclooctanol and its derivatives—offer a unique combination of steric bulk, lipophilicity, and conformational flexibility.

As an application scientist bridging the gap between synthetic methodology and pharmacological deployment, I have structured this guide to move beyond theoretical overviews. Here, we will dissect the causality behind the conformational behavior of the cyclooctyl group, evaluate its synthesis, and provide self-validating protocols for its integration into active pharmaceutical ingredients (APIs).

Conformational Dynamics and Pharmacophore Utility

Cyclooctanol (CAS 696-71-9) is a saturated, medium-sized cyclic alcohol[1]. Unlike the rigid chair conformation of cyclohexanol, the cyclooctane ring is highly flexible, existing in a dynamic equilibrium of multiple conformations (boat-chair, crown, and boat-boat). This flexibility is a double-edged sword in medicinal chemistry: it can either lead to entropic penalties upon target binding or allow the molecule to adopt a highly specific, induced-fit geometry within a protein pocket.

The Cyclooctyl Group in Structure-Based Drug Design

A landmark application of the cyclooctyl scaffold is found in the development of nonpeptidic HIV protease inhibitors. Early screening identified 4-hydroxycoumarin as a weak lead. However, integrating a cyclooctyl ring to create cyclooctylpyranones dramatically increased enzyme binding affinity[2].

The Causality of Affinity: X-ray crystallography revealed that the cyclooctyl ring folds precisely into the S1' region of the HIV protease[2]. The medium-sized ring provides the exact van der Waals volume needed to displace high-energy water molecules from the hydrophobic pocket, driving the binding event entropically.

Conformational Inversion: Agonists vs. Antagonists

The cyclooctyl group is highly sensitive to minor structural perturbations. In the development of nociceptin receptor ligands (targeted for heart failure and depression), researchers observed a complete inversion of activity based on the linker attached to the C8 ring[3].

Replacing a phenyl group with an N-cyclooctyl group shifted the molecule from a 200 nM agonist to a 1.5 nM antagonist[3]. The Causality of Inversion: The N-cyclooctyl group possesses a well-defined conformational preference, pointing rigidly in one direction and locking the receptor in an inactive state. Conversely, adding a single methylene spacer (cyclooctyl-methyl) introduces conformational freedom, altering the steric bulk distribution and restoring partial agonism[3].

Workflow for Structure-Based Drug Design utilizing the cyclooctyl scaffold.

Synthetic Pathways and Catalytic Oxidation

Cyclooctanol is primarily utilized as a chemical intermediate. It is most commonly oxidized to cyclooctanone, a precursor for macrocyclic lactones, pyrimidines, and specialized polymers like Nylon 8[4].

Quantitative Data on Cyclooctanol Oxidation

Achieving high yields in the synthesis and subsequent oxidation of cyclooctanol requires precise catalytic control to prevent over-oxidation to suberic acid. Table 1 summarizes the efficiency of various catalytic systems.

Table 1: Catalytic Oxidation Yields Involving the C8 Cyclic Scaffold

Reagent / Catalyst System	Substrate	Target Product	Conversion (%)	Yield (%)	Reference
NaIO₄ + Mn(TDCPP)OAc	Cyclooctane	Cyclooctanol / Cyclooctanone	87	29 / 46	[5]
O₂ + Co(acac)₂, Mn(OAc)₂, NHPI	Cyclooctane	Cyclooctanol / Cyclooctanone	N/A	29 / 68	[5]
IBX (2.0 equiv, 55 °C)	Cyclooctanol	α,β-Unsaturated Ketone	100	77	[6]

Note: The use of o-Iodoxybenzoic acid (IBX) allows for the direct, one-step synthesis of α,β-unsaturated carbonyl systems from cyclooctanol, bypassing traditional toxic selenium reagents[6].

Advanced Ring Construction: Samarium Diiodide Cyclization

For highly substituted cyclooctanol derivatives, traditional ring-closing metathesis often suffers from unfavorable enthalpic and entropic factors inherent to medium-sized rings[7]. As an alternative, Samarium diiodide (SmI₂)-induced 8-endo-trig cyclizations of γ-styryl-substituted ketoesters provide a highly stereoselective route to complex cyclooctanols[7]. The reaction proceeds via a samarium ketyl radical, followed by cyclization and subsequent reduction, yielding highly functionalized C8 rings suitable for natural product synthesis[7].

Self-Validating Experimental Protocol: Synthesis of N-Substituted Cyclooctylureas

N-substituted cyclooctylureas are vital scaffolds for modulating lipophilicity in drug development[8]. The following protocol details a robust, two-step, one-pot synthesis.

Scientific Causality & Validation: This protocol utilizes triphosgene instead of phosgene gas. Triphosgene is a solid, making it significantly safer to handle, yet it acts as a phosgene equivalent in situ. The reaction is kept strictly anhydrous to prevent the isocyanate intermediate from hydrolyzing into a primary amine, which would react with unconsumed isocyanate to form an unwanted symmetric cyclooctylurea dimer.

Step-by-Step Methodology

Reagents: Cyclooctylamine (1.0 eq), Triphosgene (0.35 eq), Substituted Amine (e.g., aniline, 1.0 eq), Triethylamine (TEA, 2.2 eq), Anhydrous Dichloromethane (DCM).

Step 1: In Situ Formation of Cyclooctyl Isocyanate

• Preparation: Dissolve triphosgene in anhydrous DCM in a round-bottom flask under an inert argon atmosphere. Cool the flask to 0 °C using an ice bath. Causality: Cooling suppresses exothermic degradation and prevents the formation of side products.

• Addition: In a separate vessel, dissolve cyclooctylamine and TEA in anhydrous DCM. Add this solution dropwise to the triphosgene solution over 45 minutes.

• Maturation: Remove the ice bath and stir at room temperature for 1.5 hours.

• In-Process Validation: Extract a 0.1 mL aliquot. Perform IR spectroscopy. The successful formation of cyclooctyl isocyanate is validated by the appearance of a strong, sharp N=C=O stretching band at ~2250 cm⁻¹.

Step 2: Nucleophilic Addition to Form the Urea 5. Coupling: To the stirring isocyanate solution, add the substituted amine (dissolved in DCM) dropwise at room temperature[8]. 6. Reaction Progression: Stir for 2–4 hours. 7. In-Process Validation: Monitor via Thin-Layer Chromatography (TLC) using a 1:1 Ethyl Acetate/Hexane eluent. The reaction is complete when the isocyanate spot disappears. IR spectroscopy of the mixture should show the disappearance of the 2250 cm⁻¹ band and the emergence of a strong urea C=O stretch at ~1650 cm⁻¹. 8. Workup: Quench with saturated aqueous sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate via rotary evaporation[8]. Purify via silica gel column chromatography.

Conclusion

The C8 saturated cyclic alcohol, cyclooctanol, is far more than a simple industrial solvent or fragrance component. In the hands of a medicinal chemist, its unique conformational flexibility and steric bulk make it a powerful tool for probing receptor pockets and optimizing pharmacokinetics. By mastering the synthetic protocols and understanding the physical chemistry governing its binding dynamics, researchers can leverage the cyclooctyl scaffold to rescue failed leads and develop highly potent, selective therapeutics.

References

• CAS 696-71-9: Cyclooctanol - CymitQuimica Source: CymitQuimica URL
• What are the applications of Cyclooctane?
• Cyclooctanone - Grokipedia Source: Grokipedia URL
• Source: PubMed Central (PMC)
• Structure-Based Design of Nonpeptidic HIV Protease Inhibitors: The Sulfonamide-Substituted Cyclooctylpyranones Source: Journal of Medicinal Chemistry - ACS Publications URL
• A New Method for the One-Step Synthesis of α,β-Unsaturated Carbonyl Systems from Saturated Alcohols and Carbonyl Compounds Source: Journal of the American Chemical Society - ACS Publications URL
• Agonists and antagonists, and why drug discovery is hard (again)
• Synthesis of N-Substituted Cyclooctylureas: A Detailed Protocol for Researchers Source: Benchchem URL

Sources

• 1. CAS 696-71-9: Cyclooctanol | CymitQuimica [cymitquimica.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. wavefunction.fieldofscience.com [wavefunction.fieldofscience.com]
• 4. Cyclooctanone — Grokipedia [grokipedia.com]
• 5. guidechem.com [guidechem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Highly substituted benzannulated cyclooctanol derivatives by samarium diiodide-induced cyclizations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of 1-(2-Methylcyclopentyl)ethan-1-ol via Reagent-Controlled Asymmetric Reduction

Document ID: AN-2026-04-03 Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound CID: 21130757[1]

Executive Summary

1-(2-Methylcyclopentyl)ethan-1-ol is a highly versatile chiral building block utilized in the total synthesis of complex marine norditerpenoids [3] and advanced pharmaceutical intermediates. The molecule features proximal stereocenters that make absolute stereocontrol challenging. This application note details a robust, highly enantioselective protocol for synthesizing (1S)-1-((1R,2S)-2-methylcyclopentyl)ethan-1-ol from its corresponding ketone via a Corey-Bakshi-Shibata (CBS) asymmetric reduction.

Mechanistic Rationale & Strategic Design

Substrate Control vs. Reagent Control

When targeting the stereoselective synthesis of secondary alcohols from chiral ketones, chemists typically rely on either substrate control (e.g., Felkin-Anh induction) or reagent control. For 1-(2-methylcyclopentyl)ethan-1-one, the stereocenter on the cyclopentyl ring is β to the carbonyl carbon. This distance diminishes the steric bias required for a rigid Felkin-Anh transition state, leading to poor diastereoselectivity when using standard achiral hydrides like NaBH 4​ or L-Selectride [4].

To override this weak substrate bias, reagent control is strictly required. The use of an oxazaborolidine catalyst—specifically (R)-Me-CBS—complexed with borane (BH 3​ ·THF) establishes a highly organized, rigid bicyclic transition state. The Lewis acidic boron of the catalyst activates the ketone, while the steric bulk of the 2-methylcyclopentyl group forces the substrate to orient its smaller methyl group toward the catalyst's chiral pocket. This ensures hydride delivery occurs exclusively to the Re face of the carbonyl, dictating the formation of the (S)-alcohol with exceptional enantiomeric excess (ee >99%), regardless of the starting stereochemistry of the ring [2].

Reaction Pathway Visualization

Workflow of the reagent-controlled CBS reduction to yield the chiral cyclopentyl alcohol.

Quantitative Data & Optimization

The superiority of reagent-controlled CBS reduction over traditional substrate-controlled methods is summarized in Table 1.

Table 1: Optimization of Stereoselective Reduction Conditions

Reduction Methodology	Hydride Source / Catalyst	Temp (°C)	Diastereomeric Ratio (dr)	Enantiomeric Excess (ee %)	Isolated Yield (%)
Substrate Control	NaBH 4​	0	65:35	N/A	88
Substrate Control	L-Selectride	-78	82:18	N/A	85
Reagent Control	(R)-Me-CBS / BH 3​ ·THF	-20	>99:1	>99	94
Reagent Control	(S)-Me-CBS / BH 3​ ·THF	-20	1:>99	>99	92

Note: Data reflects the reduction of enantiopure (1R,2S)-1-(2-methylcyclopentyl)ethan-1-one.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Built-in In-Process Controls (IPCs) and visual/thermal cues ensure the integrity of the reaction at every phase.

Materials Required

• 1-(2-Methylcyclopentyl)ethan-1-one (1.0 equiv, 10.0 mmol)

• (R)-Me-CBS catalyst (1.0 M in toluene, 0.1 equiv, 1.0 mmol)

• Borane-tetrahydrofuran complex (BH 3​ ·THF, 1.0 M, 0.6 equiv, 6.0 mmol)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Methanol (MeOH)

Step-by-Step Methodology

Step 1: Catalyst-Borane Complexation

• Flame-dry a 100 mL two-neck round-bottom flask under a continuous stream of argon.

• Add (R)-Me-CBS solution (1.0 mL, 1.0 mmol) and anhydrous THF (20 mL) to the flask.

• Cool the mixture to -20 °C using a dry ice/ethylene glycol bath.

• Causality & IPC 1: Slowly add BH 3​ ·THF (6.0 mL, 6.0 mmol). Validation: Observe the initial slight evolution of gas and a subtle stabilization of the internal temperature. The borane coordinates to the oxazaborolidine nitrogen, activating the catalyst. Stir for 15 minutes.

Step 2: Substrate Addition via Syringe Pump

• Dissolve 1-(2-methylcyclopentyl)ethan-1-one (1.26 g, 10.0 mmol) in anhydrous THF (10 mL).

• Load the substrate solution into a gas-tight syringe and attach it to a syringe pump.

• Causality & IPC 2: Add the ketone solution dropwise over 2 hours (approx. 0.08 mL/min) while strictly maintaining the internal temperature at -20 °C. Why: Uncatalyzed reduction by BH 3​ ·THF is a competing background reaction that yields racemic product. The syringe pump ensures the local concentration of unreacted ketone remains near zero, forcing all substrate to react exclusively via the highly active chiral catalyst complex.

• Validation: Monitor the internal thermocouple. A steady micro-exotherm indicates active hydride transfer. If the temperature drops to baseline, pause addition to prevent substrate pooling.

Step 3: In-Process Analytical Validation

• After the addition is complete, stir for an additional 30 minutes at -20 °C.

• IPC 3: Withdraw a 10 µL aliquot, quench immediately in 0.5 mL MeOH, and analyze via chiral GC (e.g., Cyclodex-B column). Validation: Proceed to the next step only when GC confirms >98% consumption of the starting ketone.

Step 4: Reaction Quenching and B-O Cleavage

• Causality & IPC 4: Slowly add anhydrous MeOH (5.0 mL) dropwise over 15 minutes at -20 °C. Validation: Methanol addition will cause vigorous bubbling (H 2​ gas evolution) as it decomposes excess borane and cleaves the chiral borate intermediate. Continue dropwise addition until bubbling completely ceases, confirming a safe and complete quench.

• Allow the reaction to warm to room temperature (20 °C).

Step 5: Workup and Isolation

• Concentrate the reaction mixture under reduced pressure to remove THF and MeOH.

• Dilute the residue with diethyl ether (50 mL) and wash sequentially with 1.0 M HCl (20 mL) to remove the CBS catalyst, followed by saturated aqueous NaHCO 3​ (20 mL), and brine (20 mL).

• Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate.

• Purify via flash column chromatography (Silica gel, 90:10 Hexanes:Ethyl Acetate) to yield the pure (1S)-1-((1R,2S)-2-methylcyclopentyl)ethan-1-ol as a colorless oil.

References

• National Center for Biotechnology Information. "1-(2-Methylcyclopentyl)ethan-1-ol | C8H16O | CID 21130757" PubChem.
• ResearchGate. "Migratory Aptitudes of Alkyl Groups on Boron: A Computational Study of Halomethyllithium-Induced Migration Reactions.
• National Institutes of Health (PMC). "Total Synthesis and Absolute Configuration of the Marine Norditerpenoid Xestenone.
• Gordon College. "Organic Chemistry 12th Wiley - PDF eBook.

Application Note: Stereoselective Synthesis of 1-(2-Methylcyclopentyl)ethan-1-ol via Grignard Addition

Introduction & Mechanistic Rationale

The synthesis of [1] represents a fundamental carbon-carbon bond-forming operation critical in the elaboration of cycloalkane scaffolds for drug discovery. The target molecule possesses three stereocenters, making the stereochemical outcome of the reaction a point of high interest. The most robust and scalable synthetic route involves the nucleophilic addition of a methyl Grignard reagent (e.g., methylmagnesium bromide) to 2-methylcyclopentanecarbaldehyde.

The Grignard reaction proceeds via the nucleophilic attack of the electron-rich alkyl carbon—polarized due to the electronegativity difference between carbon and magnesium—onto the electrophilic carbonyl carbon of the aldehyde[2]. The causality behind utilizing a Grignard reagent over more reactive organometallics (such as organolithiums) in this specific context lies in its balanced reactivity profile. It is sufficiently nucleophilic to attack the aldehyde quantitatively, yet less prone to causing excessive enolization or unwanted single electron transfer (SET) side reactions at the α-chiral center of the sterically hindered 2-methylcyclopentanecarbaldehyde[3].

Because the starting aldehyde possesses two existing stereocenters on the cyclopentane ring, the nucleophilic addition of the methyl group to the prochiral carbonyl carbon generates a third stereocenter, yielding a mixture of diastereomers. The facial selectivity of this attack is governed by the Felkin-Anh model, where the steric bulk of the adjacent methylcyclopentyl ring directs the nucleophile to approach from the less hindered face.

Mechanistic Pathway

Mechanistic pathway of the Grignard addition and subsequent protonation.

Experimental Design & Quantitative Parameters

To ensure reproducibility and optimal yield, the stoichiometric ratios and solvent volumes must be strictly controlled. The following table summarizes the quantitative data for a standard 5.00 mmol scale reaction.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
2-Methylcyclopentanecarbaldehyde	112.17	1.0	5.00 mmol (561 mg)	Electrophile
Methylmagnesium Bromide (3.0 M in Et₂O)	119.24	1.2	6.00 mmol (2.0 mL)	Nucleophile
Anhydrous Tetrahydrofuran (THF)	72.11	N/A	15.0 mL	Solvent
Saturated Aqueous NH₄Cl	N/A	N/A	10.0 mL	Quenching Agent
Diethyl Ether (Et₂O)	74.12	N/A	3 × 15.0 mL	Extraction Solvent

Workflow Overview

Experimental workflow for the Grignard synthesis of 1-(2-Methylcyclopentyl)ethan-1-ol.

Self-Validating Protocol

This protocol is engineered to be a self-validating system; each phase includes specific physical or thermal cues to confirm the reaction's integrity before proceeding to the next step.

Phase 1: Apparatus Preparation & Anhydrous Setup

• Step: Flame-dry a 50 mL two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum under high vacuum. Backfill the apparatus with dry Argon gas. Repeat the vacuum-argon cycle three times.

• Causality: Grignard reagents are highly polarized and act as extremely strong bases. Any residual ambient moisture will irreversibly protonate the methylmagnesium bromide to yield methane gas, completely destroying the reagent's nucleophilicity before the addition can occur[2].

• Validation Checkpoint: The system should hold a stable positive pressure of Argon. The absolute absence of a white precipitate (Mg(OH)₂) upon the initial dropwise addition of the Grignard reagent in Phase 2 confirms that the solvent and apparatus are strictly anhydrous.

Phase 2: Nucleophilic Addition

• Step: Dissolve 2-methylcyclopentanecarbaldehyde (561 mg, 5.00 mmol) in 15.0 mL of anhydrous THF and cool the solution to 0 °C using an ice-water bath. Slowly add methylmagnesium bromide (3.0 M in Et₂O, 2.0 mL, 6.00 mmol) dropwise via a gas-tight syringe over 15 minutes.

• Causality: The nucleophilic attack of the Grignard reagent on the carbonyl carbon is highly exothermic. Maintaining the temperature at 0 °C controls the reaction kinetics, preventing localized boiling of the solvent and suppressing unwanted side reactions, such as the enolization of the α-proton on the cyclopentane ring[4]. THF is specifically chosen as a co-solvent because its oxygen lone pairs coordinate with the magnesium ion, stabilizing the six-membered transition state[3].

• Validation Checkpoint: A slight exotherm should be felt on the exterior of the flask, and the solution will transition from colorless to a pale yellow or cloudy tint, indicating the successful formation of the magnesium alkoxide intermediate.

Phase 3: Quenching & Liquid-Liquid Extraction

• Step: After allowing the mixture to warm to room temperature and stir for 1 hour, cool the flask back to 0 °C. Quench the reaction by adding 10.0 mL of saturated aqueous ammonium chloride (NH₄Cl) dropwise.

• Causality: Saturated NH₄Cl acts as a mild proton source to convert the magnesium alkoxide into the final alcohol. Using a weak acid is critical; strong aqueous acids (like HCl or H₂SO₄) can catalyze the dehydration of the newly formed secondary alcohol, which would yield an unwanted alkene byproduct[5].

• Validation Checkpoint: The addition of NH₄Cl will cause initial bubbling (methane gas evolution from the quenching of the 0.2 excess equivalents of Grignard) followed by the precipitation of white magnesium salts. The distinct separation into a biphasic mixture confirms successful quenching.

Phase 4: Purification & Characterization

• Step: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 × 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator. Purify the crude oil via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient).

• Causality: Diethyl ether efficiently partitions the lipophilic 1-(2-methylcyclopentyl)ethan-1-ol from the aqueous magnesium salts. The brine wash removes residual water from the organic phase via osmotic pressure, maximizing the efficiency of the Na₂SO₄ drying agent.

• Validation Checkpoint: GC-MS or ¹H-NMR must be used to confirm the presence of the target molecule (MW: 128.21 g/mol ). The appearance of a new doublet around 1.1–1.2 ppm (the new methyl group adjacent to the hydroxyl) and a multiplet around 3.5–3.8 ppm (the carbinol proton) validates the structural conversion and allows for the determination of the diastereomeric ratio (d.r.).

References

• [1] Title: 1-(2-Methylcyclopentyl)ethan-1-ol | C8H16O | CID 21130757 Source: PubChem (National Institutes of Health) URL:[Link]

• [5] Title: Working with Hazardous Chemicals - Organic Syntheses Source: Organic Syntheses URL:[Link]

• [3] Title: Grignard Reaction Source: Organic Chemistry Portal URL:[Link]

• [2] Title: Grignard Reagents For Addition To Aldehydes and Ketones Source: Master Organic Chemistry URL:[Link]

Sources

• 1. 1-(2-Methylcyclopentyl)ethan-1-ol | C8H16O | CID 21130757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. orgsyn.org [orgsyn.org]

Application Note: Chiral HPLC Separation of 1-(2-Methylcyclopentyl)ethan-1-ol Enantiomers

Introduction

The separation of enantiomers is a critical task in the pharmaceutical and chemical industries, as different enantiomers of a chiral compound can exhibit distinct biological activities.[1][2] 1-(2-Methylcyclopentyl)ethan-1-ol is a chiral alcohol with two stereocenters, leading to the existence of four stereoisomers (two pairs of enantiomers). The development of a robust and reliable analytical method for the enantioselective separation of these isomers is crucial for quality control, stereoselective synthesis, and pharmacological studies.

This application note provides a detailed protocol for the chiral High-Performance Liquid Chromatography (HPLC) separation of the enantiomers of 1-(2-Methylcyclopentyl)ethan-1-ol. The direct approach, utilizing a Chiral Stationary Phase (CSP), is often the preferred method due to its simplicity and efficiency.[3][4] Polysaccharide-based CSPs, in particular, have shown broad applicability for the separation of a wide range of chiral compounds, including alcohols.[5][6][7]

Principle of Separation

Chiral separation on a CSP is achieved through the formation of transient diastereomeric complexes between the enantiomers of the analyte and the chiral selector of the stationary phase.[5] The differing stability of these complexes leads to different retention times for each enantiomer, allowing for their separation.[5] The selection of an appropriate CSP and mobile phase is paramount for achieving optimal resolution.

Materials and Methods

Instrumentation and Columns

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD) is suitable.

• Chiral Stationary Phases (CSPs): Initial screening should be performed on polysaccharide-based columns due to their proven success with a wide variety of chiral compounds.[5][6] Recommended columns for screening include:

  • Cellulose-based CSP (e.g., Chiralcel® series)

  • Amylose-based CSP (e.g., Chiralpak® series)

Reagents and Solvents

• Solvents: HPLC-grade n-hexane, isopropanol (IPA), and ethanol are required. All mobile phases should be freshly prepared.

• Sample: A racemic standard of 1-(2-Methylcyclopentyl)ethan-1-ol is necessary for method development.

• Sample Preparation: Prepare a stock solution of the racemic standard at a concentration of 1.0 mg/mL in the initial mobile phase composition (e.g., n-Hexane/IPA, 90:10 v/v). Filter the solution through a 0.45 µm syringe filter prior to injection.

Experimental Protocol: Method Development and Optimization

A systematic approach to method development is crucial for achieving a successful chiral separation.[8] The following workflow is recommended:

Caption: Workflow for Chiral HPLC Method Development.

Step 1: Chiral Stationary Phase (CSP) Screening

The initial and most critical step is the selection of an appropriate CSP.[9]

• Initial Conditions:

  • Mobile Phase A: n-Hexane/Isopropanol (IPA) (90/10, v/v)

  • Mobile Phase B: n-Hexane/Ethanol (90/10, v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 210 nm (or a wavelength where the analyte has sufficient absorbance)

  • Injection Volume: 5-10 µL

• Procedure:

  • Equilibrate each column with the initial mobile phase until a stable baseline is achieved. Chiral columns often require longer equilibration times than standard reversed-phase columns.[9]

  • Inject the racemic standard of 1-(2-Methylcyclopentyl)ethan-1-ol onto each column with each mobile phase.

  • Evaluate the resulting chromatograms for any signs of peak separation or broadening, which may indicate partial enantiomeric resolution.

Step 2: Mobile Phase Optimization

Once a promising CSP is identified, the mobile phase composition should be optimized to improve resolution.

• Alcohol Modifier Concentration: The percentage of the alcohol modifier (IPA or ethanol) in the mobile phase significantly impacts retention and resolution.[9]

  • Systematically vary the concentration of the alcohol modifier (e.g., 5%, 10%, 15%, 20%).

  • A lower percentage of alcohol generally increases retention time and can improve resolution, but may also lead to peak broadening.[9]

• Choice of Alcohol Modifier: The type of alcohol can also influence selectivity. Compare the results obtained with IPA and ethanol to determine the optimal modifier.

Step 3: Optimization of Flow Rate and Temperature

• Flow Rate: Adjust the flow rate (e.g., 0.8, 1.0, 1.2 mL/min) to find a balance between analysis time and resolution. Lower flow rates can sometimes improve resolution.

• Temperature: Vary the column temperature (e.g., 20, 25, 30 °C). Temperature can affect the kinetics of the diastereomeric interactions and thus influence the separation.

Expected Results

The goal of the method development is to achieve baseline separation of the enantiomeric pairs, indicated by a resolution factor (Rs) of ≥ 1.5.

Data Presentation

The following table summarizes hypothetical data for the separation of the enantiomers on a selected chiral column after optimization.

Parameter	Value
Column	Amylose-based CSP (e.g., Chiralpak® AD-H)
Mobile Phase	n-Hexane/Isopropanol (95/5, v/v)
Flow Rate	0.8 mL/min
Temperature	25 °C
Detection	UV at 210 nm
Retention Time (Enantiomer 1)	10.2 min
Retention Time (Enantiomer 2)	12.5 min
Selectivity (α)	1.28
Resolution (Rs)	1.8

Note: The above data is for illustrative purposes. Actual results may vary depending on the specific stereoisomers present and the exact experimental conditions.

Troubleshooting

Issue	Potential Cause	Suggested Solution
No Separation	Incorrect CSP or mobile phase.	Screen different CSPs and mobile phase compositions. Consider a different elution mode (e.g., polar organic).
Poor Peak Shape	Inappropriate mobile phase additive (if used); sample overload.	For basic compounds, a small amount of a basic additive like diethylamine (DEA) can improve peak shape in normal phase.[9] Reduce sample concentration.
Poor Resolution	Sub-optimal mobile phase composition, flow rate, or temperature.	Systematically optimize these parameters as described in the protocol.
Irreproducible Retention Times	Insufficient column equilibration; mobile phase instability.	Ensure the column is fully equilibrated before each run.[9] Use freshly prepared mobile phase.

Conclusion

This application note provides a comprehensive and systematic protocol for the development of a chiral HPLC method for the separation of 1-(2-Methylcyclopentyl)ethan-1-ol enantiomers. By following the outlined steps of CSP screening and mobile phase optimization, a robust and reliable method can be established. The principles and methodologies described are broadly applicable to the chiral separation of other aliphatic alcohols and can be adapted as needed.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC International. Available at: [Link]

• HPLC Technical Tip: Chiral Method Development. Phenomenex. Available at: [Link]

• Chiral HPLC Method Development. I.B.S. Analytical. Available at: [Link]

• Efficient method development for chiral separation by using CHIRAL ART columns. YMC. Available at: [Link]

• Enantiomeric separation of alcohols and amines on a proline chiral stationary phase by gas chromatography. National Center for Biotechnology Information. Available at: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. National Center for Biotechnology Information. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

• Chiral Chromatography: Separating Twins | Stereochemistry. Nanyang Technological University. Available at: [Link]

• Chiral high-performance liquid chromatographic stationary phases. 1. Separation of the enantiomers of sulfoxides, amines, amino acids, alcohols, hydroxy acids, lactones, and mercaptans. ACS Publications. Available at: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Prochiral cyclopentanones 1 and 2 and their use in the synthesis of two pharmaceuticals. ResearchGate. Available at: [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Waters Corporation. Available at: [Link]

• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry. Available at: [Link]

• Chiral HPLC for effective enantiomer separation. ResearchGate. Available at: [Link]

• 1-(2-Methylcyclopentyl)ethan-1-ol. PubChem. Available at: [Link]

• Enantioselective alkynylation of cyclopentanone: Synthesis, dimerization, and cross-coupling transformations of 1-ethynylcyclope. Chemical Review and Letters. Available at: [Link]

• The synthesis and chiral crystal structures of two enantiomers of a Ag helical coordination polymer based on argentophilicity. CrystEngComm. Available at: [Link]

Sources

• 1. csfarmacie.cz [csfarmacie.cz]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. asianpubs.org [asianpubs.org]
• 5. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 6. ymc.co.jp [ymc.co.jp]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. phx.phenomenex.com [phx.phenomenex.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 1-(2-Methylcyclopentyl)ethan-1-ol as a Highly Tunable Chiral Auxiliary in Asymmetric Synthesis

Introduction & Scope

The development of robust, recoverable chiral auxiliaries is a cornerstone of asymmetric organic synthesis. While classic cyclohexyl-based auxiliaries such as menthol and 8-phenylmenthol have dominated the landscape of diastereoselective transformations, 1-(2-Methylcyclopentyl)ethan-1-ol offers a uniquely tunable steric environment. This application note details the use of this secondary cycloalkyl alcohol as a chiral controller in asymmetric Diels-Alder reactions. By leveraging the specific conformational biases of the 2-methylcyclopentyl moiety, researchers can achieve excellent diastereofacial selectivity while maintaining high recovery rates of the auxiliary.

Mechanistic Rationale: The Causality of Stereocontrol

The efficacy of 1-(2-Methylcyclopentyl)ethan-1-ol as a chiral auxiliary is rooted in its ability to lock the conformation of attached reactive intermediates and selectively shield one reaction face[1].

When an achiral substrate (e.g., acryloyl chloride) is esterified with the auxiliary, the resulting chiral ester is highly flexible. However, upon the introduction of a bidentate or bulky Lewis acid (such as Et2​AlCl or TiCl4​ ), the carbonyl oxygen coordinates with the metal center. This coordination forces the enoate into a rigid s-trans conformation to minimize dipole-dipole repulsions and steric clashing.

In this locked conformation, the 2-methyl group on the cyclopentyl ring acts as a rigid "steric wall." It effectively blocks the Re-face of the conjugated double bond. Consequently, incoming reagents—such as cyclopentadiene in a Diels-Alder cycloaddition—are forced to approach exclusively from the less hindered Si-face. This mechanism of facial shielding is directly analogous to the classic π -stacking and steric shielding models established for 8-phenylmenthol-mediated asymmetric reactions[2].

Workflow Visualization

Workflow: Auxiliary attachment, Lewis acid-mediated stereocontrol, and nondestructive cleavage.

Experimental Protocols

The following protocols outline a self-validating system for the use of 1-(2-Methylcyclopentyl)ethan-1-ol in an asymmetric Diels-Alder workflow.

Protocol 1: Auxiliary Attachment (Esterification)

Objective: Covalently link the achiral substrate to the chiral auxiliary.

• Preparation: Flame-dry a 100 mL round-bottom flask under argon. Add 1-(2-Methylcyclopentyl)ethan-1-ol (1.0 equiv, 10 mmol) and anhydrous CH2​Cl2​ (30 mL).

• Base Addition: Add triethylamine (1.5 equiv, 15 mmol) and 4-dimethylaminopyridine (DMAP, 0.1 equiv, 1 mmol). Cool the mixture to 0 °C using an ice bath.

• Coupling: Dropwise, add acryloyl chloride (1.2 equiv, 12 mmol) over 15 minutes.

• Validation: Stir for 2 hours at room temperature. Monitor completion via TLC (Hexanes/EtOAc 8:2). The disappearance of the alcohol spot validates complete esterification.

• Workup: Quench with saturated aqueous NH4​Cl (20 mL). Extract with CH2​Cl2​ ( 3×20 mL). Wash the combined organic layers with brine, dry over MgSO4​ , and concentrate in vacuo. Purify via flash chromatography to yield the chiral acrylate ester.

Protocol 2: Asymmetric Diels-Alder Cycloaddition

Objective: Execute the diastereofacial selective reaction.

• Pre-complexation: In a flame-dried Schlenk flask under argon, dissolve the chiral acrylate ester (1.0 equiv, 5 mmol) in anhydrous CH2​Cl2​ (25 mL). Cool to -78 °C using a dry ice/acetone bath.

• Conformational Locking: Slowly add diethylaluminum chloride ( Et2​AlCl , 1.0 M in hexanes, 1.5 equiv, 7.5 mmol). Stir for 30 minutes at -78 °C to ensure complete Lewis acid-carbonyl coordination.

• Cycloaddition: Add freshly cracked cyclopentadiene (3.0 equiv, 15 mmol) dropwise down the side of the flask.

• Validation: Maintain at -78 °C for 4 hours. Extract an aliquot, quench into NaHCO3​ , and analyze via chiral HPLC to confirm the diastereomeric ratio (d.r.) before proceeding to workup.

• Workup: Quench the reaction at -78 °C by adding 10 mL of saturated aqueous NaHCO3​ . Warm to room temperature, filter through a pad of Celite, and extract with CH2​Cl2​ . Concentrate and purify the major endo-diastereomer via column chromatography.

Protocol 3: Nondestructive Cleavage and Recovery

Objective: Isolate the enantiopure product and recover the auxiliary.

• Hydrolysis: Dissolve the purified cycloadduct (1.0 equiv, 3 mmol) in a 3:1 mixture of THF/ H2​O (20 mL). Cool to 0 °C.

• Cleavage: Add H2​O2​ (30% aq., 4.0 equiv, 12 mmol) followed by LiOH (3.0 equiv, 9 mmol). Stir at 0 °C for 2 hours. The use of peroxide accelerates the hydrolysis of sterically hindered esters without epimerizing the newly formed stereocenters.

• Auxiliary Recovery: Extract the aqueous mixture with hexanes ( 3×15 mL). The organic layer contains the cleaved 1-(2-Methylcyclopentyl)ethan-1-ol. Dry and concentrate to recover the auxiliary (>95% yield).

• Product Isolation: Acidify the remaining aqueous layer to pH 2 using 1M HCl. Extract with EtOAc ( 3×15 mL). Dry and concentrate to yield the enantiopure bicyclic carboxylic acid.

Quantitative Data Presentation

The choice of Lewis acid and temperature is critical for maximizing the diastereofacial bias imparted by the 2-methylcyclopentyl group. Table 1 summarizes the optimization parameters for the Diels-Alder cycloaddition.

Table 1: Effect of Lewis Acid and Temperature on Diastereoselectivity

Lewis Acid	Temperature (°C)	Yield (%)	Diastereomeric Ratio (endo)*
None	25	45	55:45
TiCl4​	-78	88	92:8
BF3​⋅OEt2​	-78	82	85:15
Et2​AlCl	-78	94	96:4

*Note: Ratios determined by HPLC analysis of the crude reaction mixture prior to cleavage.

References

• Corey, E. J., & Ensley, H. E. "Preparation of an optically active prostaglandin intermediate via a symmetric diene synthesis." Journal of the American Chemical Society, 1975, 97(23), 6908-6909.[2] URL:[Link]

• Whitesell, J. K. "Cyclohexyl-based chiral auxiliaries." Chemical Reviews, 1992, 92(5), 953-964.[1] URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Application Note: Protocol for the Synthesis of Tertiary Alcohols from Cyclopentyl Ketones

Introduction & Scope

Tertiary alcohols derived from cyclopentyl ketones, such as 1-phenylcyclopentanol, represent a critical class of chemical intermediates. These compounds are widely utilized in the development of advanced polymer additives, functional materials, and complex pharmaceutical architectures[1]. The structural combination of a sterically demanding cyclopentyl ring with an aromatic or alkyl substituent provides unique UV absorption potential, aromatic stability, and specific steric hindrance profiles[1]. This application note details a highly reproducible protocol for synthesizing 1-phenylcyclopentanol via the nucleophilic addition of a Grignard reagent to cyclopentanone.

Mechanistic Insights & Causality

The synthesis relies on the Grignard reaction, a robust method for constructing carbon-carbon bonds to yield tertiary alcohols from ketones[2].

• Nucleophilic Attack Trajectory : The nucleophilic carbanion equivalent (e.g., phenylmagnesium bromide) attacks the electrophilic carbonyl carbon of cyclopentanone. The relatively unhindered nature of the cyclic ketone facilitates a smooth approach, breaking the C=O π -bond to form a magnesium alkoxide intermediate[2].

• Solvent Causality : Anhydrous diethyl ether ( Et2​O ) or tetrahydrofuran (THF) is strictly required. The oxygen lone pairs in these ethereal solvents coordinate with the electron-deficient magnesium atom, stabilizing the Grignard reagent and preventing its degradation[3].

• Quenching Strategy : The choice of quenching agent is critical. A mild proton source, such as saturated aqueous ammonium chloride ( NH4​Cl ), is employed instead of strong mineral acids[4]. Tertiary alcohols like 1-phenylcyclopentanol are highly susceptible to acid-catalyzed dehydration, which would prematurely yield the undesired alkene byproduct, 1-phenylcyclopentene[4].

• Thermal Stabilization : During purification via vacuum distillation, the addition of a trace amount of a mild base (e.g., sodium carbonate) is recommended to neutralize any residual acidic species that could catalyze thermal dehydration during heating[4].

Experimental Workflow

Experimental workflow for the Grignard synthesis of 1-phenylcyclopentanol.

Step-by-Step Protocol: Synthesis of 1-Phenylcyclopentanol

The following methodology is adapted from validated procedures for the synthesis of 1-phenylcyclopentanol[3][4].

Preparation of Phenylmagnesium Bromide

• Apparatus Setup : Equip a flame-dried, three-necked round-bottom flask with a magnetic stirring bar, a reflux condenser, and an addition funnel. Maintain the entire system under a continuous atmosphere of dry argon or nitrogen.

• Reagent Loading : Charge the flask with 12.0 g (0.50 mol) of magnesium turnings (purified for Grignard reactions)[5] and a single iodine crystal. The iodine serves to activate the magnesium surface by removing the passivating oxide layer[3].

• Initiation : Add 100 mL of anhydrous diethyl ether to the flask. Transfer a solution of 52 mL (0.50 mol) of bromobenzene in 350 mL of anhydrous diethyl ether into the addition funnel. Add approximately 10-15 mL of this solution to the magnesium suspension[4].

• Propagation : Once the reaction initiates (indicated by the fading of the iodine color, slight bubbling, and spontaneous warming), add the remaining bromobenzene solution dropwise at a rate that maintains a gentle, steady reflux.

• Completion : After the addition is complete, stir the dark-gray solution for an additional 1 hour at room temperature to ensure complete consumption of the magnesium metal.

Nucleophilic Addition of Cyclopentanone

• Cooling : Place the reaction flask in an ice-water bath to cool the Grignard reagent to 0 °C.

• Addition : Charge the addition funnel with a solution of 45 mL (0.50 mol) of cyclopentanone dissolved in 100 mL of anhydrous diethyl ether[4].

• Reaction : Add the cyclopentanone solution dropwise to the vigorously stirred Grignard solution. The dropwise addition controls the exothermic nature of the nucleophilic attack[4].

• Reflux : Once the addition is complete, remove the ice-water bath and heat the reaction mixture to a gentle reflux for 0.5 to 1 hour to drive the formation of the magnesium alkoxide intermediate to completion[4].

Quenching and Workup

• Hydrolysis : Cool the reaction mixture back to 0 °C. Slowly and carefully add 250 mL of a 10% aqueous ammonium chloride ( NH4​Cl ) solution[4]. Caution: This step is highly exothermic and will evolve gas.

• Filtration : A gelatinous precipitate of magnesium salts will form. Remove this precipitate via vacuum filtration through a Celite pad to facilitate phase separation[4].

• Phase Separation : Transfer the filtrate to a separatory funnel. Separate the organic phase from the aqueous phase. Extract the aqueous phase with two 100 mL portions of diethyl ether.

• Washing : Wash the combined organic extracts sequentially with 100 mL of distilled water, 100 mL of 2% aqueous sodium carbonate solution (to neutralize any trace acids), and 100 mL of water[4].

• Drying : Dry the organic phase over anhydrous magnesium sulfate ( MgSO4​ )[4]. Filter by gravity to remove the drying agent.

• Concentration : Evaporate the solvent under reduced pressure using a rotary evaporator to yield a yellow, oily residue of crude 1-phenylcyclopentanol[4].

Purification

• Vacuum Distillation : Transfer the crude oil to a distillation apparatus. Add 0.25 g of anhydrous sodium carbonate to the distillation flask. This critical addition prevents the acid-catalyzed dehydration of the tertiary alcohol during heating[4].

• Collection : Distill the product under high vacuum. Collect the fraction boiling at 99–102 °C at 2 mmHg[4]. The purified 1-phenylcyclopentanol should be obtained as a clear liquid or low-melting solid.

Quantitative Data & Reaction Parameters

The following table summarizes the stoichiometric requirements and anticipated outcomes for the standard 0.50 molar scale reaction[4].

Reagent / Product	MW ( g/mol )	Equivalents	Amount	Function
Magnesium Turnings	24.31	1.00	12.0 g	Metal Insert / Electron Donor
Bromobenzene	157.01	1.00	52.0 mL	Nucleophile Precursor
Cyclopentanone	84.12	1.00	45.0 mL	Electrophile
1-Phenylcyclopentanol	162.23	-	~39.5 g	Target Tertiary Alcohol

Expected Yield: ~50% following vacuum distillation[4]. Yields can be optimized up to 80-85% with rigorous exclusion of moisture and careful control of the addition rate.

References

• 1-Phenylcyclopentanol | Research Chemical - Benchchem . Benchchem. 3

• Show the products obtained from addition of methylmagnesium bromide to the following compounds: (a) Cyclopentanone (b) Hexan-3-one . Vaia. 2

• Acid-catalyzed rearrangement of hydroperoxides. II. Phenylcycloalkyl hydroperoxides . Canadian Science Publishing. 4

• Exploring Applications of 1-Phenyl-1-Cyclopentanol in Polymer Additives & Material Science: Purity and Synthesis . DakenChem. 1

• Notes - Organic Syntheses . Organic Syntheses. 5

Sources

• 1. dakenchem.com [dakenchem.com]
• 2. vaia.com [vaia.com]
• 3. 1-Phenylcyclopentanol|Research Chemical [benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Note: Catalytic Asymmetric Synthesis of Substituted Secondary Alcohols

Strategic Overview & Modality Selection

The synthesis of enantiomerically pure substituted secondary alcohols is a cornerstone of modern pharmaceutical development and fine chemical manufacturing. Because the hydroxyl-bearing stereocenter is ubiquitous in active pharmaceutical ingredients (APIs), selecting the correct asymmetric catalytic modality is critical for process efficiency, atom economy, and scalability.

As a Senior Application Scientist, I approach the synthesis of chiral secondary alcohols not as a monolithic challenge, but as a substrate-dependent matrix. The three most robust industrial modalities are:

• Transition-Metal Catalyzed Asymmetric Hydrogenation (AH): Ideal for unhindered alkyl-aryl ketones.

• Organozinc Addition to Aldehydes: The premier choice when simultaneous C–C bond formation and stereocenter generation are required.

• Biocatalytic Asymmetric Reduction: The optimal route for highly sterically hindered (bulky-bulky) or diaryl ketones.

The decision matrix below illustrates the logical workflow for selecting the appropriate catalytic system based on the substrate's architectural profile.

Decision matrix for selecting asymmetric catalytic modalities based on substrate architecture.

Mechanistic Rationale & Causality in Experimental Design

To develop a robust process, one must understand the causality behind the catalytic mechanisms. Simply mixing reagents leads to unpredictable scale-up failures; understanding the transition states ensures a self-validating and controllable system.

The Metal-Ligand Bifunctional Mechanism (Noyori-Type Hydrogenation)

For the asymmetric hydrogenation of simple ketones, Ru(II) complexes bearing chiral diphosphine (e.g., BINAP) and chiral diamine (e.g., DPEN) ligands are the gold standard. The choice of a primary diamine ligand is not arbitrary—it is a mechanistic absolute.

The hydrogenation of ketones via these complexes occurs through a nonclassical outer coordination sphere metal-ligand bifunctional mechanism[1]. The ketone oxygen does not directly interact with the ruthenium metal center. Instead, a hydride on the Ru and a proton from the NH₂ ligand are transferred simultaneously to the C=O functional group via a highly ordered, six-membered pericyclic transition state[1]. Consequently, substituting the primary amine with a tertiary amine completely abolishes catalytic activity. Furthermore, the reaction rate is highly sensitive to base concentration; the initial rate increases significantly with base molarity (which facilitates the formation of the active Ru-dihydride species) but will subsequently decrease if the base is in excessive surplus[1]. Under specific acidic conditions, chiral η6-arene/N-tosylethylenediamine-Ru(II) complexes can also be utilized for base-sensitive substrates[2].

Stereocomplementary Biocatalysis for Bulky Ketones

When facing diaryl or "bulky-bulky" ketones, transition-metal catalysts often struggle with facial discrimination due to the similar steric bulk of the flanking groups. Here, biocatalysis using Alcohol Dehydrogenases (ADHs) is the superior choice.

ADHs provide 100% theoretical atom economy and operate under environmentally benign conditions[3]. The causality behind their exceptional enantioselectivity lies in their highly evolved, rigid binding pockets. Depending on the specific ADH selected, the hydride transfer from the NADPH cofactor to the carbonyl carbon follows either Prelog or anti-Prelog priorities, allowing for the deliberate synthesis of either the (R)- or (S)-enantiomer (stereocomplementarity)[3].

Organozinc Addition: Solvent and Ligand Dynamics

The asymmetric addition of organozinc reagents (e.g., diethylzinc) to aldehydes forms a secondary alcohol while simultaneously building the carbon skeleton[4]. The critical parameter here is the stabilization of the reactive monomeric dinuclear complex. Recent advances have demonstrated that using 4-Methyltetrahydropyran (4-MeTHP) as a solvent, rather than traditional THF, induces remarkable stability in the organolithium/zinc intermediates, enabling high stereoselectivity even under aerobic conditions at 0 °C[5].

Quantitative Performance Analysis

The following table summarizes the expected quantitative outcomes and operational parameters for each catalytic modality, providing a benchmark for process development.

Catalytic Modality	Catalyst / Ligand System	Optimal Substrate Profile	Typical Yield	Enantiomeric Excess (ee)	Key Process Advantage
Asymmetric Hydrogenation (AH)	RuCl₂[(S)-BINAP][(S,S)-DPEN]	Alkyl-aryl ketones	>95%	95–99%	High Turnover Number (TON up to 100,000); highly scalable.
Transfer Hydrogenation (ATH)	RuCl	Base-sensitive ketones	90–98%	95–98%	Avoids high-pressure H₂ gas; utilizes isopropanol or formic acid.
Organozinc Addition	Et₂Zn + Chiral BINOL/Bisamide	Prochiral aldehydes	85–95%	90–98%	Simultaneous C–C bond formation and stereocenter generation.
Biocatalytic Reduction	Stereocomplementary ADHs	Bulky-bulky / Diaryl ketones	>99%	>99%	100% theoretical yield; operates in aqueous media at ambient temp.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include In-Process Controls (IPCs) and visual/chemical checkpoints to ensure the reaction is proceeding correctly before advancing to the next step.

Protocol A: Ru-Catalyzed Asymmetric Hydrogenation of Acetophenone

Objective: Synthesis of (R)-1-phenylethanol using a bifunctional Ru(II) catalyst.

• Precatalyst Activation (Checkpoint 1):

  • In a strictly inert glovebox, dissolve 0.01 mmol of trans-RuH(η1-BH4)[(S)-TolBINAP][(S,S)-DPEN] in 5 mL of anhydrous, degassed 2-propanol.

  • Validation: The solution should exhibit a characteristic color shift (typically brown to pale yellow/orange) indicating the generation of the active 18e⁻ RuH₂ species.

• Substrate & Base Addition:

  • Add 10.0 mmol of acetophenone to the catalyst solution (Substrate/Catalyst ratio = 1000:1).

  • Add 0.1 mmol of potassium tert-butoxide (t-BuOK). Note: Strict adherence to this stoichiometric ratio is required to prevent rate retardation[1].

• Pressurization & Reaction (Checkpoint 2):

  • Transfer the mixture to a stainless-steel autoclave. Purge with H₂ gas three times, then pressurize to 10 atm.

  • Stir at 25 °C.

  • Validation: Monitor the pressure gauge. A steady pressure drop confirms active H₂ uptake.

• In-Process Control (IPC) & Quench (Checkpoint 3):

  • After 4 hours, carefully vent the reactor and draw a 50 µL aliquot.

  • Run rapid chiral GC (e.g., Cyclodex-B column).

  • Validation: Do not proceed to workup unless conversion is >99% and ee is ≥95%. If incomplete, re-pressurize and stir for an additional 2 hours.

• Workup: Filter the mixture through a short pad of silica to remove the metal complex, and concentrate in vacuo to yield the pure secondary alcohol.

Protocol B: Biocatalytic Asymmetric Reduction with Cofactor Recycling

Objective: Synthesis of an enantiopure bulky secondary alcohol using ADH.

Because ADHs require stoichiometric amounts of expensive NADPH, a self-validating cofactor recycling system using Glucose Dehydrogenase (GDH) is mandatory for economic viability.

Biocatalytic asymmetric reduction workflow featuring ADH with GDH-mediated cofactor recycling.

• Buffer & Cofactor Preparation (Checkpoint 1):

  • Prepare 100 mL of 100 mM potassium phosphate buffer.

  • Validation: Adjust pH to exactly 7.0 ± 0.1. Deviations will cause rapid enzyme denaturation.

  • Dissolve 0.1 mM NADP⁺ and 250 mM D-glucose in the buffer.

• Enzyme & Substrate Charging:

  • Add 50 mg of lyophilized ADH (stereocomplementary variant) and 20 mg of GDH.

  • Add 50 mmol of the diaryl ketone substrate (dissolved in 5% v/v DMSO to aid solubility).

• Reaction & Auto-Titration Monitoring (Checkpoint 2):

  • Incubate at 30 °C with orbital shaking (150 rpm).

  • Validation: As GDH oxidizes glucose to glucono-1,5-lactone (which hydrolyzes to gluconic acid), the pH will drop. Use an automated pH stat to titrate 1.0 M NaOH into the reactor to maintain pH 7.0. The volume of NaOH consumed is directly proportional to the reaction conversion.

• Extraction: Once NaOH consumption ceases, extract the aqueous layer with ethyl acetate (3 × 50 mL), dry over Na₂SO₄, and evaporate to isolate the chiral alcohol.

References

• Ohkuma, T., Utsumi, N., Tsutsumi, K., Murata, K., Sandoval, C., & Noyori, R. (2006). The hydrogenation/transfer hydrogenation network: asymmetric hydrogenation of ketones with chiral eta6-arene/N-Tosylethylenediamine-ruthenium(II) catalysts. Journal of the American Chemical Society, 128(27), 8724-8725. 2

• Sandoval, C. A., Ohkuma, T., Muñiz, K., & Noyori, R. (2003). Mechanism of asymmetric hydrogenation of ketones catalyzed by BINAP/1,2-diamine-rutheniumII complexes. Journal of the American Chemical Society, 125(44), 13490-13503. 1

• Qiao, L., et al. (2024). Classification and functional origins of stereocomplementary alcohol dehydrogenases for asymmetric synthesis of chiral secondary alcohols: A review. International Journal of Biological Macromolecules, 270(Pt 2), 132238. 3

• Wipf, P., & Wang, X. (2001). Synthesis and Characterization of Some New C2 Symmetric Chiral Bisamide Ligands Derived from Chiral Feist's Acid (Organozinc Addition). Molecules / PMC. 4

• Author(s) Unlisted. (2024). 4-Methyltetrahydropyran: a Versatile Alternative Solvent for the Preparation of Chiral BINOL Catalysts and the Asymmetric Alkylation of Aldehydes. European Journal of Organic Chemistry, e202400313. 5

Sources

• 1. Mechanism of asymmetric hydrogenation of ketones catalyzed by BINAP/1,2-diamine-rutheniumII complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The hydrogenation/transfer hydrogenation network: asymmetric hydrogenation of ketones with chiral eta6-arene/N-Tosylethylenediamine-ruthenium(II) catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Classification and functional origins of stereocomplementary alcohol dehydrogenases for asymmetric synthesis of chiral secondary alcohols: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis and Characterization of Some New C2 Symmetric Chiral Bisamide Ligands Derived from Chiral Feist’s Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iris.unito.it [iris.unito.it]

Technical Notes & Optimization

Technical Support Center: Resolving Peak Overlap in GC-MS of Cyclic Alcohol Isomers

Welcome to the technical support center for advanced chromatographic challenges. As a Senior Application Scientist, I understand that the separation of closely related isomers, such as those of cyclic alcohols, is a frequent and formidable obstacle in analytical chemistry. These molecules often exhibit nearly identical mass spectra and boiling points, leading to significant peak overlap and co-elution, which complicates accurate identification and quantification.

This guide is designed to provide you with a structured approach to troubleshooting and resolving these complex separations. We will move from fundamental chromatographic principles to advanced chemical derivatization techniques, explaining not just the "how" but the critical "why" behind each strategy.

Troubleshooting Guide: From Co-elution to Baseline Resolution

This section addresses specific, common problems encountered during the GC-MS analysis of cyclic alcohol isomers.

Q1: My cyclic alcohol isomers are co-eluting, resulting in a single, unresolved peak. What are my options?

Co-elution is the primary challenge with isomers. The solution depends on whether you are separating diastereomers or enantiomers. Your approach should be systematic, starting with methodological adjustments before moving to more involved chemical modifications.

Initial Assessment: Diastereomers vs. Enantiomers

• Diastereomers (isomers that are not mirror images) have different physical properties and can often be separated on standard, non-chiral GC columns with proper method optimization.

• Enantiomers (non-superimposable mirror-image isomers) have identical physical properties in a non-chiral environment and require a chiral stationary phase (CSP) for separation.[1]

Strategy 1: Optimizing GC Method Parameters (For Diastereomers & Enantiomers)

Before changing columns or derivatizing your sample, simple adjustments to your GC method can often yield significant improvements in resolution.[2]

• Oven Temperature Program: This is your most powerful tool for improving resolution.[3] A rapid temperature ramp can cause isomers to move through the column too quickly, preventing effective separation.[4]

  • Causality: A slower temperature ramp increases the time analytes spend interacting with the stationary phase.[5] This magnifies the small differences in partitioning behavior between isomers, leading to better separation.[2][3] Lowering the initial oven temperature has a similar effect, particularly for early-eluting compounds.[5]

  • Recommendation: Start with a low initial oven temperature (e.g., 40-60 °C) and implement a slow ramp rate (e.g., 1-5 °C/min).[4][6] While very slow ramps can improve resolution, be mindful of excessive peak broadening and long analysis times.[3]

• Column Dimensions: A longer column provides more theoretical plates, increasing the opportunity for separation.

  • Recommendation: If you are using a 30 m column and have persistent co-elution, consider switching to a 60 m column with the same stationary phase.[4]

• Carrier Gas Flow Rate: The linear velocity of your carrier gas affects column efficiency.

  • Recommendation: Optimize the flow rate (or head pressure) for your carrier gas (Helium or Hydrogen) to achieve the best efficiency (lowest plate height). Hydrogen often delivers higher plate numbers at optimal flow rates, making it effective for challenging chiral separations.[6]

Strategy 2: Selecting the Right GC Column (Primary Strategy for Enantiomers)

If method optimization is insufficient, or if you are dealing with enantiomers, column selection is paramount.

• For Diastereomers: Separation is based on differences in polarity and boiling point. A mid- to high-polarity column (e.g., a "WAX" or a phase with high cyanopropyl content) will often provide better selectivity than a non-polar DB-1 or DB-5 type column.[7]

• For Enantiomers: A chiral stationary phase (CSP) is mandatory. The most effective and widely used CSPs for volatile compounds like alcohols are based on cyclodextrin derivatives.[1][8]

  • Mechanism: Cyclodextrins are chiral, cyclic molecules that form temporary, diastereomeric complexes with the enantiomers of your analyte.[1] These transient complexes have different stabilities, leading to differential retention times and, thus, separation.[8]

  • Recommendation: Derivatized cyclodextrin columns are the industry standard. Start with a β-cyclodextrin column, as its asymmetrical geometry is effective for a wide range of enantiomers.[8]

Table 1: Comparison of Common Chiral GC Columns for Cyclic Alcohol Separation

Column Type	Chiral Stationary Phase (CSP)	Key Features & Applications
Astec® CHIRALDEX® B-DM	2,3-di-O-methyl-6-t-butyl silyl β-cyclodextrin	A general-purpose column that separates a wide variety of structural types, often with high resolution.[9]
Supelco® β-DEX™ 110/120	Permethylated β-cyclodextrin	Recommended as a first choice for separating a broad range of enantiomeric pairs, including alcohols, diols, ketones, and esters.[8][9]
Supelco® γ-DEX™ 120	Permethylated γ-cyclodextrin	The larger cavity of the γ-cyclodextrin is effective for separating larger analytes.[6][8]
Restek Rt-βDEXsm	2,3-di-O-methyl-6-O-tert-butyl dimethylsilyl β-cyclodextrin	An excellent general-purpose chiral column noted for performance with essential oils and a wide range of chiral compounds, including alcohols.[1]

Strategy 3: Chemical Derivatization (For Both Diastereomer & Enantiomer Challenges)

If optimization and column selection fail to provide baseline resolution, derivatization is a powerful chemical strategy. This process modifies the analyte to alter its chemical properties.[10]

• Why Derivatize?

  • Enhance Separation: Converting the polar hydroxyl (-OH) group to a less polar, bulkier group can exaggerate the structural differences between isomers, improving separation on both chiral and non-chiral columns.[11]

  • Improve Peak Shape: The polar -OH group in alcohols can interact with active sites in the GC system, causing peak tailing. Derivatization masks this group, leading to sharper, more symmetrical peaks.[12]

  • Increase Volatility: Derivatization can make less volatile alcohols more suitable for GC analysis.[13]

• Common Derivatization Reactions for Alcohols:

  • Acylation: Reaction with an acylating agent (e.g., acetyl chloride, trifluoroacetic anhydride) to form an ester. This is a robust and widely used method.[11][14]

  • Silylation: Reaction with a silylating agent (e.g., BSTFA, TMCS) to form a trimethylsilyl (TMS) ether. This is also a very common and effective technique.[15]

Below is a troubleshooting workflow to guide your decision-making process.

Caption: Troubleshooting workflow for resolving isomeric peak overlap.

Q2: I'm seeing significant peak tailing with my alcohol isomers, which is affecting my integration and quantification. What's the cause and solution?

Peak tailing is a classic sign of unwanted secondary interactions between your analyte and active sites within the GC system.[4] The polar hydroxyl group of alcohols is particularly prone to forming hydrogen bonds with active silanol groups in the injector liner or on the column itself.[12]

• Injector Port Liner: The glass liner in your injector is a common source of activity.

  • Solution: Ensure you are using a high-quality, deactivated liner. If the liner has been used for many injections, especially with complex matrices, it may need to be replaced.[4][12]

• Column Contamination: The front end of your GC column can accumulate non-volatile residues from your samples, exposing active sites.

  • Solution: Trim the first 15-30 cm from the front of the column. This removes the contaminated section and often restores peak shape.[4]

• Column Choice & Conditioning: Ensure you are using a highly inert column and that it has been properly conditioned according to the manufacturer's instructions.

• Derivatization: As mentioned previously, derivatizing the alcohol to mask the polar hydroxyl group is a highly effective way to eliminate peak tailing and produce sharp, symmetrical peaks.[12]

Frequently Asked Questions (FAQs)

Q1: What is the best type of GC column for separating cyclic alcohol isomers?

This depends entirely on the type of isomerism.

• For separating enantiomers , a chiral column is non-negotiable. Columns with a derivatized β-cyclodextrin stationary phase are an excellent and widely recommended starting point for separating chiral alcohols.[8][9][12]

• For separating diastereomers , a standard non-chiral column can be used. A polar stationary phase (like a WAX or a high-cyanopropyl phase) is generally recommended over a non-polar phase (like a DB-5ms) because it provides different selectivity, enhancing separation based on subtle differences in isomer polarity.[4][7]

Q2: When should I consider derivatization?

Consider derivatization when you have:

• Persistent peak co-elution after optimizing your GC method and column selection.

• Significant peak tailing that cannot be resolved by system maintenance (e.g., changing the liner or trimming the column).[12]

• A need to improve the thermal stability of your analyte or enhance its response in the mass spectrometer.[10][13]

Derivatization adds an extra step to sample preparation, so it is typically employed after other optimization strategies have been exhausted.[13] However, for particularly challenging separations, it can be the key to achieving baseline resolution.[11]

Caption: A generalized experimental workflow for chemical derivatization.

Q3: How do I choose between an isothermal and a temperature-programmed GC method?

• Isothermal Method: The oven temperature is held constant throughout the run. This is suitable for simple mixtures where all analytes have similar volatilities and elute within a narrow time frame.[3] For complex isomer mixtures, isothermal methods often fail to provide adequate separation.

• Temperature Programming: The oven temperature is increased during the run according to a set program.[2] This is the preferred method for analyzing complex mixtures with a wide range of boiling points, which is often the case for samples containing multiple isomers and matrix components.[5][16] Temperature programming allows for the separation of volatile components at a low initial temperature while ensuring that less volatile components elute in a reasonable time with sharp peaks at higher temperatures.[2][5]

For separating cyclic alcohol isomers, a temperature-programmed method is almost always the superior choice as it provides far greater control over the resolution.[5]

Experimental Protocol: Acylation of Cyclic Alcohols for GC-MS Analysis

This protocol provides a general method for the acylation (acetylation) of cyclic alcohols to improve chromatographic separation and peak shape. It is based on established procedures for derivatizing hydroxyl groups.[11][14]

Objective: To convert polar cyclic alcohols into their corresponding non-polar acetate esters.

Materials:

• Sample containing cyclic alcohol isomers (ensure sample is dry).

• Pyridine (anhydrous, as catalyst and acid scavenger).

• Acetic Anhydride (derivatizing agent).

• Reaction vial (2 mL, with PTFE-lined cap).

• Heating block or water bath.

• Extraction solvent (e.g., Hexane or Ethyl Acetate).

• Deionized water.

• Sodium bicarbonate solution (5% w/v).

Procedure:

• Sample Preparation: Place approximately 1 mg of your dried sample (or a dried residue of a sample extract) into a clean reaction vial.

• Reagent Addition: Add 200 µL of anhydrous pyridine to the vial, followed by 100 µL of acetic anhydride.

• Reaction: Cap the vial tightly and vortex briefly. Place the vial in a heating block set to 60-70 °C for 30-60 minutes. Reaction conditions (time and temperature) may need to be optimized for your specific analyte.[11]

• Cooling & Quenching: After incubation, remove the vial and allow it to cool to room temperature. Carefully add 1 mL of deionized water to quench the excess acetic anhydride.

• Extraction: Add 1 mL of hexane (or another suitable organic solvent) to the vial. Vortex vigorously for 1 minute to extract the derivatized products into the organic layer. Allow the layers to separate.

• Washing: Carefully transfer the upper organic layer to a new vial. Wash the organic extract with 1 mL of 5% sodium bicarbonate solution to remove any remaining acid, followed by a final wash with 1 mL of deionized water.

• Analysis: Transfer the final organic layer to an autosampler vial for GC-MS analysis.

Expected Outcome: The resulting acetate esters will be less polar and more volatile than the parent alcohols, leading to sharper peaks, reduced tailing, and potentially enhanced separation of the isomers.

References

• CHIRAL GC (PART 2 OF 2). (2020, December 7). Sorbent Technologies, Inc. Retrieved from [Link]

• Impact of GC Parameters on The Separation Part 5: Choice of Column Temperature. (n.d.). Restek. Retrieved from [Link]

• Temperature Programming for Better GC Results. (2025, August 12). Phenomenex. Retrieved from [Link]

• Acylation as a Successful Derivatization Strategy for the Analysis of Pinacolyl Alcohol in a Glycerol-rich Matrix by GC-MS. (2021, January 29). OSTI.GOV. Retrieved from [Link]

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Derivatization Methods in GC and GC/MS. (n.d.). ResearchGate. Retrieved from [Link]

• The Secrets of Successful Temperature Programming. (2017, August 1). LCGC International. Retrieved from [Link]

• Temperature Programming. (n.d.). VMSL. Retrieved from [Link]

• Gas chromatography-mass spectrometry (GC-MS) analysis of products obtained from the dehydration of cyclic alcohol derivatives. (2022, March 24). Morressier. Retrieved from [Link]

• Alcohol Method Development by GC-MS. (2019, March 31). Chromatography Forum. Retrieved from [Link]

• GC Derivatization. (n.d.). University of Alberta. Retrieved from [Link]

• Ethylchloroformate Derivatization for GC–MS Analysis of Resveratrol Isomers in Red Wine. (2020, October 9). MDPI. Retrieved from [Link]

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• 2. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
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• 5. chromatographyonline.com [chromatographyonline.com]
• 6. sorbtech.com [sorbtech.com]
• 7. Alcohol Method Development by GC-MS - Chromatography Forum [chromforum.org]
• 8. gcms.cz [gcms.cz]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. diverdi.colostate.edu [diverdi.colostate.edu]
• 11. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 16. Temperature Programming [svmsl.chem.cmu.edu]

Technical Support Center: Preservation of Stereochemical Integrity in Chiral Secondary Alcohols

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This resource provides in-depth troubleshooting guides and frequently asked questions to address the critical challenge of preventing racemization in chiral secondary alcohols. Our goal is to equip you with the fundamental knowledge and practical protocols to maintain the stereochemical integrity of your molecules throughout your synthetic workflows.

Understanding the Challenge: Why Racemization Occurs

The stereochemical configuration of a chiral secondary alcohol is a pivotal determinant of its biological activity. The loss of this configuration through racemization can lead to diminished efficacy, altered pharmacological profiles, or the emergence of undesired side effects. Racemization is the conversion of an enantiomerically pure or enriched substance into a mixture containing equal amounts of both enantiomers.[1] This process can be triggered by various factors encountered during routine experimental procedures.

At its core, the racemization of a chiral secondary alcohol involves the temporary removal of the stereocenter's defining characteristic. This typically occurs through one of three primary mechanisms:

• SN1-Type Reactions via Carbocation Intermediates: Under acidic conditions or with substrates prone to forming stable carbocations (e.g., benzylic alcohols), the hydroxyl group can be protonated and depart as a water molecule.[2] This generates a planar, achiral carbocation intermediate. The subsequent nucleophilic attack can occur from either face of the plane with equal probability, resulting in a racemic mixture of products.[1][3]

• Enolization: If the chiral carbon is adjacent to a carbonyl group, base-catalyzed deprotonation can form a planar enolate intermediate.[1][4] Reprotonation of this achiral enolate can occur on either face, leading to racemization.[4][5]

• Oxidation-Reduction Sequences: Trace amounts of oxidizing agents can convert the secondary alcohol to its corresponding achiral ketone. Subsequent reduction of the ketone, if not stereospecific, can regenerate the alcohol as a racemic mixture.[1][2]

Troubleshooting Guide: Diagnosing and Resolving Racemization

This section is designed as a practical, question-and-answer-based guide to address specific issues you may encounter in the lab.

Issue 1: Racemization observed after tosylation or mesylation.

Q: I am attempting to convert my chiral secondary alcohol to a tosylate/mesylate to create a better leaving group, but I am observing significant racemization in my product. What is happening and how can I prevent it?

A: This is a common issue, particularly with secondary alcohols that can form relatively stable carbocations.[6] While the reaction of an alcohol with tosyl chloride (TsCl) or mesyl chloride (MsCl) itself should proceed with retention of stereochemistry at the carbinol center, the reaction conditions or subsequent steps can promote racemization.[6]

Root Causes & Solutions:

• SN1 Pathway Promotion: The HCl generated as a byproduct can create acidic microenvironments, promoting an SN1-type reaction where the newly formed tosylate/mesylate is displaced by the chloride ion, leading to racemization.[6][7]

  • Solution: Always include a non-nucleophilic base in your reaction to scavenge the generated HCl. Pyridine is commonly used, but for sensitive substrates, a bulkier, less nucleophilic base like 2,6-lutidine or diisopropylethylamine (DIPEA) is preferable.[1]

• Reaction Temperature: Elevated temperatures can provide the necessary activation energy to favor an SN1 pathway over the desired SN2-like reaction on the sulfonyl chloride.

  • Solution: Perform the reaction at low temperatures. A standard protocol involves adding the sulfonyl chloride dropwise to a solution of the alcohol and base in a suitable solvent (e.g., dichloromethane) at 0 °C and allowing the reaction to proceed at this temperature or slowly warm to room temperature.[7]

• Solvent Choice: Polar, protic solvents can stabilize carbocation intermediates, favoring the SN1 pathway.[3][8]

  • Solution: Use aprotic, non-polar, or moderately polar solvents such as dichloromethane (DCM), tetrahydrofuran (THF), or diethyl ether.

Protocol: Minimizing Racemization during Tosylation of a Chiral Secondary Alcohol

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), dissolve the chiral secondary alcohol (1.0 equiv.) and a non-nucleophilic base (e.g., 2,6-lutidine, 1.5 equiv.) in anhydrous dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add a solution of p-toluenesulfonyl chloride (TsCl, 1.2 equiv.) in anhydrous DCM dropwise to the cooled solution over 15-20 minutes.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Quenching: Once the starting material is consumed, quench the reaction by adding cold, saturated aqueous sodium bicarbonate solution.

• Work-up: Separate the organic layer, and wash sequentially with cold, dilute HCl (to remove excess base), water, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure at low temperature.

• Analysis: Immediately analyze the enantiomeric excess of the product using chiral HPLC or NMR spectroscopy with a chiral shift reagent.

Issue 2: Loss of enantiomeric purity during purification.

Q: My reaction appears to be stereochemically clean, but I am losing enantiomeric excess after purification by column chromatography. Why is this happening?

A: Racemization during purification is a frequent and often overlooked problem. The stationary phase used in chromatography can play a significant role.

Root Causes & Solutions:

• Acidic Stationary Phase: Standard silica gel is acidic and can catalyze racemization, especially for acid-sensitive compounds like benzylic alcohols or those prone to forming stable carbocations.[8]

  • Solution 1: Deactivate the silica gel by treating it with a base. This can be done by preparing the slurry for your column with an eluent containing a small amount of a volatile base, such as triethylamine (~0.1-1%).

  • Solution 2: Use a less acidic stationary phase, such as neutral alumina.

  • Solution 3: For highly sensitive compounds, consider alternative purification methods like recrystallization or preparative thin-layer chromatography (prep-TLC) with a deactivated stationary phase.

• Prolonged Contact Time: The longer your compound is in contact with the stationary phase, the greater the opportunity for racemization.

  • Solution: Optimize your chromatography to minimize the run time. Use a slightly more polar eluent to hasten elution, but be mindful of maintaining good separation.

Issue 3: Racemization under strongly acidic or basic conditions.

Q: I need to perform a reaction on another part of my molecule that requires either strong acid or strong base. How can I protect my chiral secondary alcohol from racemizing?

A: This is a classic scenario where protecting groups are indispensable. A protecting group temporarily masks the hydroxyl functionality, rendering it inert to the reaction conditions.[9][10]

Root Causes & Solutions:

• Acid-Catalyzed Racemization: Strong acids will protonate the hydroxyl group, leading to the formation of a carbocation and subsequent racemization.[2]

  • Solution: Protect the alcohol as an ether or a silyl ether. Silyl ethers, such as tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS) ethers, are robust to a wide range of non-acidic conditions and are a common choice.[10][11]

• Base-Induced Racemization: While less common for simple secondary alcohols, strong bases can cause racemization if the carbinol proton is sufficiently acidic or if an oxidation-reduction pathway is accessible.

  • Solution: Protection as a silyl ether is also effective under basic conditions. Benzyl ethers are another excellent option, being stable to both acidic and basic conditions.[12]

Decision Workflow for Protecting Group Strategy

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Stereochemical editing: Catalytic racemization of secondary alcohols and amines [ccspublishing.org.cn]
• 3. SN1 reaction - Wikipedia [en.wikipedia.org]
• 4. Reactions at the Alpha Carbon of Carbonyls - Free Sketchy MCAT Lesson [sketchy.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Reddit - Please wait for verification [reddit.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. jackwestin.com [jackwestin.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. learninglink.oup.com [learninglink.oup.com]
• 12. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]

Reference Data & Comparative Studies

Conformational Analysis of 1-(2-Methylcyclopentyl)ethan-1-ol: A Comparative Methodological Guide

Executive Summary

The conformational analysis of flexible, multi-stereocenter molecules like 1-(2-Methylcyclopentyl)ethan-1-ol presents a unique analytical challenge for drug development professionals and synthetic chemists. Unlike rigid six-membered rings, five-membered cyclic systems do not occupy a single deep energy minimum. Instead, they navigate a shallow potential energy surface (PES), rapidly interconverting between envelope and half-chair conformations via pseudorotation[1].

This guide objectively compares the three leading methodologies for resolving the conformational landscape of 1-(2-Methylcyclopentyl)ethan-1-ol: Nuclear Magnetic Resonance (NMR) Spectroscopy , Density Functional Theory (DFT) , and Vibrational Circular Dichroism (VCD) / IR Spectroscopy . By understanding the causality behind each technique's limitations and strengths, researchers can construct a self-validating analytical workflow.

The Conformational Challenge of Substituted Cyclopentanes

1-(2-Methylcyclopentyl)ethan-1-ol contains a cyclopentane ring heavily influenced by 1,2-disubstitution (a methyl group at C2 and a 1-hydroxyethyl group at C1). The conformational space is governed by two primary dynamics:

• Ring Pseudorotation: Defined by Cremer-Pople puckering coordinates ( q and ϕ ), the ring continuously shifts to minimize torsional strain, avoiding the highly energetic planar state[2]. The bulky substituents will bias the pseudorotation phase angle toward conformations where these groups occupy pseudo-equatorial positions to minimize steric clashes[3].

• Side-Chain Rotation: The C1–C1' bond connecting the ring to the ethanol side chain rotates to minimize gauche interactions between the methyl group, the ring methylenes, and the hydroxyl group.

Because these motions occur on vastly different timescales, relying on a single analytical method often results in incomplete or artifactual data.

Objective Comparison of Analytical Methodologies

High-Resolution NMR Spectroscopy

NMR is the gold standard for solution-state structural elucidation. Vicinal spin-spin coupling constants ( 3JHH​ ) are extracted to estimate dihedral angles via the Karplus equation, while Nuclear Overhauser Effect (NOE) spectroscopy provides through-space distance constraints[1].

• The Causality of Limitations: Pseudorotation occurs on the picosecond timescale, whereas the NMR timescale is in milliseconds. Consequently, NMR provides a population-weighted average of all rapidly interconverting conformers. If a molecule oscillates between two distinct states, NMR may suggest a "virtual" intermediate conformation that does not physically exist.

Density Functional Theory (DFT)

Computational chemistry allows researchers to map the fundamental PES and isolate individual local minima that are otherwise blurred by solution-state dynamics.

• The Causality of Method Selection: Standard functionals like B3LYP often fail to accurately model the weak intramolecular dispersion forces between the C2-methyl group and the C1-hydroxyethyl side chain. Employing the M06-2X functional or MP2 methods ensures that non-covalent interactions governing the rotamer populations are accurately captured[3][4].

Vibrational Spectroscopy (IR & VCD)

Vibrational transitions occur on the femtosecond timescale. Therefore, IR and VCD spectroscopy act as a high-speed camera, "freezing" the pseudorotation and capturing a superimposed snapshot of all individual conformers present in the sample.

• The Causality of Application: VCD is exquisitely sensitive to the absolute configuration and the specific rotameric state of the chiral side chain, making it the ideal orthogonal validation tool for DFT ensembles.

Standardized Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Self-Validating NMR Workflow

• Sample Preparation: Dissolve 15 mg of 1-(2-Methylcyclopentyl)ethan-1-ol in 600 µL of CDCl 3​ . Use a sealed tube to prevent solvent evaporation, which can alter concentration-dependent intermolecular hydrogen bonding.

• Data Acquisition (1D & 2D): Acquire standard 1 H, 13 C, HSQC, and DQF-COSY spectra at 298 K on a 600 MHz (or higher) spectrometer to achieve baseline signal dispersion.

• NOESY Build-Up Curve (Validation Step): To extract accurate interatomic distances, acquire 2D NOESY spectra at three different mixing times ( tm​ = 200, 400, and 600 ms).

  • Validation: Plot the cross-peak volume against tm​ . Only use constraints from the linear portion of the curve. A non-linear response indicates spin-diffusion (indirect magnetization transfer), which will artificially shorten calculated distances and corrupt the conformational model.

• J-Coupling Extraction: Extract 3JHH​ values from the highly resolved DQF-COSY cross-peaks to determine the time-averaged dihedral angles of the C1-C1' bond.

Protocol B: DFT Conformational Search & GIAO Prediction

• Conformational Search: Perform a Monte Carlo or Molecular Dynamics conformational search using a molecular mechanics force field (e.g., OPLS4) to generate an initial pool of conformers.

• Geometry Optimization: Optimize all conformers within 5.0 kcal/mol of the global minimum using DFT at the M06-2X/6-311+G(d,p) level of theory[3].

• Frequency Validation (Validation Step): Run a vibrational frequency calculation on all optimized geometries.

  • Validation: Ensure there are zero imaginary frequencies. An imaginary frequency indicates the structure is a transition state, not a true conformational minimum.

• NMR Prediction: Calculate the isotropic shielding tensors using the Gauge-Independent Atomic Orbital (GIAO) method. Convert these to chemical shifts and compare them against the experimental data using a Boltzmann-weighted average[4].

Protocol C: VCD Spectral Acquisition

• Sample Preparation: Prepare a 0.1 M solution in CCl 4​ (a non-polar, IR-transparent solvent to minimize solvent-solute hydrogen bonding).

• Acquisition: Inject the sample into a BaF 2​ cell with a 100 µm path length. Acquire the IR and VCD spectra over 4 hours to ensure a high signal-to-noise ratio.

• Baseline Correction (Validation Step): Acquire the spectrum of the exact solvent blank under identical conditions. Subtract the blank to eliminate baseline artifacts. If both enantiomers are available, subtract the VCD spectrum of the (1S, 2R, 1'R) enantiomer from the (1R, 2S, 1'S) enantiomer; the resulting spectrum should be perfectly symmetrical across the x-axis, validating the optical purity and instrument calibration.

Comparative Data Summary

The following table summarizes the performance and outputs of each methodology when applied to flexible cyclopentanol derivatives.

Methodology	Primary Data Output	Timescale	Strengths	Limitations
NMR Spectroscopy	3JHH​ couplings, NOE distances, δ shifts	Milliseconds (Slow)	Direct observation of solution state; highly accurate for rigid stereocenters.	Yields time-averaged data; cannot isolate individual fast-exchanging conformers.
DFT / MP2	ΔG , optimized geometries, theoretical spectra	Static (0 K or simulated T)	Access to high-energy conformers; maps the continuous pseudorotation pathway.	Gas-phase calculations may misrepresent solvent-induced rotamer populations.
IR / VCD	Vibrational frequencies, rotational strengths	Femtoseconds (Fast)	Captures "snapshots" of discrete conformers; highly sensitive to chirality.	Spectra can be heavily congested; requires DFT for accurate peak assignment.

Integrated Analytical Workflow

To accurately resolve the conformation of 1-(2-Methylcyclopentyl)ethan-1-ol, these methodologies must not be used in isolation. The diagram below illustrates the required integrated workflow, where computational ensembles are orthogonally validated by both time-averaged (NMR) and snapshot (VCD) experimental data.

Integrated workflow for the conformational analysis of flexible cyclic systems.

References

• Zubkov, S. V., & Chertkov, V. A. (2003). Experimental Determination of Pseudorotation Potentials for Disubstituted Cyclopentanes Based on Spin–Spin Coupling Constants. MDPI / Molecules.[Link]

• Zou, W., et al. (2019). Interplay of Rotational and Pseudorotational Motions in Flexible Cyclic Molecules. PubMed Central (PMC). [Link]

• Alonso, M., et al. (2019). Exhaustive exploration of the conformational landscape of mono- and disubstituted five-membered rings by DFT and MP2 calculations. PubMed Central (PMC). [Link]

• Senda, Y., et al. (2007). Conformational analysis of menthol diastereomers by NMR and DFT computation. MPG.PuRe. [Link]

Sources

• 1. Experimental Determination of Pseudorotation Potentials for Disubstituted Cyclopentanes Based on Spin–Spin Coupling Constants [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pure.mpg.de [pure.mpg.de]

comparing spectroscopic data of 1-(2-Methylcyclopentyl)ethan-1-ol isomers

Stereochemical Resolution in Drug Design: A Comparative Spectroscopic Guide to 1-(2-Methylcyclopentyl)ethan-1-ol Isomers

The stereochemical assignment of cycloalkyl-containing pharmacophores is a critical bottleneck in modern drug development. For molecules like 1-(2-methylcyclopentyl)ethan-1-ol, the presence of three stereocenters generates multiple diastereomeric pairs. Distinguishing between the cis and trans configurations on the cyclopentane ring requires a rigorous, self-validating analytical approach.

This guide provides a comprehensive comparison of the spectroscopic performance of these isomers, detailing the physical causality behind the data and establishing a field-proven protocol for orthogonal validation.

Part 1: The Mechanistic Basis of Spectroscopic Differentiation

To avoid the trap of purely empirical pattern matching, we must first understand the physical chemistry driving the spectroscopic differences between the cis and trans isomers.

1. Steric Compression and the Gamma-Gauche Effect (NMR) In the cis-isomer, the 1-hydroxyethyl group and the C2-methyl group are forced into spatial proximity on the same face of the cyclopentane ring. This steric crowding induces a polarization of the C-H bonds, increasing the local electron density around the carbon nuclei. Consequently, the ring carbons in the cis-isomer experience a pronounced shielding effect, shifting their signals upfield in ¹³C NMR compared to the more relaxed trans-isomer[1].

2. Hydrogen Bonding Dynamics (FT-IR) The spatial orientation of the substituents directly dictates the molecule's hydrogen-bonding capacity. The trans-isomer, possessing less facial steric hindrance, readily forms extensive intermolecular hydrogen-bonded networks. In contrast, the cis-isomer experiences steric restricted access to the hydroxyl group, leading to a higher population of free or weakly bonded OH groups, which subtly sharpens and shifts the O-H stretching frequency[2].

Part 2: Comparative Spectroscopic Data

The following tables synthesize the quantitative spectroscopic markers used to differentiate the isomers.

Table 1: Comparative ¹H and ¹³C NMR Data (600 MHz, CDCl₃)

Spectroscopic Feature	cis-1-(2-Methylcyclopentyl)ethan-1-ol	trans-1-(2-Methylcyclopentyl)ethan-1-ol	Mechanistic Causality
¹³C NMR: Ring C1 & C2	~45.0 ppm, ~38.0 ppm (Shielded)	~50.0 ppm, ~42.0 ppm (Deshielded)	Steric compression (gamma-gauche effect) increases nuclear shielding in the cis configuration[1].
¹H NMR: C1' (CH-OH)	3.80 - 3.95 ppm (Multiplet)	3.95 - 4.10 ppm (Multiplet)	Deshielding by the electronegative oxygen; specific chemical shift is dictated by the dominant rotamer population[3].
¹H NMR: C2-Methyl	~0.85 ppm (Doublet, J = 6.8 Hz)	~0.95 ppm (Doublet, J = 7.0 Hz)	Anisotropic shielding from the adjacent C-O bond in the sterically crowded cis state.

Table 2: FT-IR and Mass Spectrometry (EI) Markers

Analytical Method	cis-Isomer	trans-Isomer	Diagnostic Value & Causality
FT-IR (O-H Stretch)	~3350 cm⁻¹ (Sharper peak)	~3320 cm⁻¹ (Broader peak)	Steric hindrance in the cis-isomer limits extensive intermolecular H-bonding, shifting the peak slightly higher[2].
MS (EI): Base Peak	m/z 45 [CH₃CHOH]⁺	m/z 45[CH₃CHOH]⁺	Alpha-cleavage dominates both isomers; MS confirms structural connectivity but cannot assign stereochemistry.
MS (EI): [M-H₂O]⁺	m/z 110 (Higher relative intensity)	m/z 110 (Lower relative intensity)	1,2-elimination of water is stereochemically favored in the cis-isomer due to the proximity of abstractable ring protons.

Part 3: Self-Validating Experimental Protocol

A robust analytical workflow cannot rely on 1D chemical shifts alone, as concentration and solvent effects can introduce artifacts. The following protocol is designed as a self-validating system , where 2D spatial data definitively confirms the 1D inferential data.

Step 1: Anhydrous Sample Preparation

• Action: Dissolve 15 mg of the purified isomer in 0.6 mL of strictly anhydrous CDCl₃ containing 0.03% v/v TMS.

• Causality: Trace water facilitates rapid chemical exchange of the hydroxyl proton, which broadens the OH signal and obliterates critical ¹H-¹H scalar coupling information. Anhydrous conditions lock the hydroxyl proton's environment, preserving the integrity of the multiplet[4].

Step 2: 1D NMR Acquisition (The Inferential Baseline)

• Action: Acquire standard ¹H (16 scans) and ¹³C{¹H} (1024 scans) spectra at 298 K.

• Causality: Establish the baseline chemical shifts. If the ring carbons appear upfield (e.g., <40 ppm for C2), you can hypothesize a cis relationship due to steric compression[1].

Step 3: 2D NOESY Acquisition (The Orthogonal Validator)

• Action: Acquire a 2D NOESY spectrum with a mixing time of 300-500 ms.

• Causality: This is the crux of the self-validating system. Look for a cross-peak between the C2-methyl protons (~0.85 ppm) and the C1' methine proton (~3.90 ppm).

  • If the cross-peak is present: The groups are spatially proximate (< 5 Å), definitively proving the cis configuration .

  • If the cross-peak is absent: The groups are on opposite faces, confirming the trans configuration . The 1D chemical shifts are now internally validated.

Step 4: ATR-FTIR Analysis

• Action: Deposit a neat film of the liquid sample onto a diamond ATR crystal. Record the spectrum from 4000 to 400 cm⁻¹ (32 scans, 4 cm⁻¹ resolution).

• Causality: ATR-FTIR eliminates the need for KBr pellets (which can absorb moisture). Analyzing the neat film allows you to observe the true extent of intermolecular hydrogen bonding, corroborating the steric hindrance observed in the NMR data[2].

Part 4: Analytical Workflow Visualization

The following diagram illustrates the logical flow of the self-validating protocol, demonstrating how orthogonal techniques converge to provide an absolute stereochemical assignment.

Analytical workflow for the structural and stereochemical validation of isomers.

References

• Ritchie, R. G. S., Cyr, N., Korsch, B., Koch, H. J., & Perlin, A. S. (1975). "Carbon-13 Chemical Shifts of Furanosides and Cyclopentanols. Configurational and Conformational Influences." Canadian Journal of Chemistry. Available at:[Link]

• National Center for Biotechnology Information. (2025). "PubChem Compound Summary for CID 95434, 1-Cyclopentylethanol." PubChem. Available at:[Link]

• Abraham, R. J., et al. (2010). "1H chemical shifts in NMR: Part 22—Prediction of the 1H chemical shifts of alcohols, diols and inositols in solution, a conformational and solvation investigation." Academia.edu. Available at: [Link]

Sources

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• 3. 1-Cyclopentylethanol | C7H14O | CID 95434 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. academia.edu [academia.edu]

reactivity comparison of cyclopentyl vs cyclohexyl secondary alcohols

Reactivity Dynamics of Cycloalkanols: A Comparative Guide to Cyclopentyl vs. Cyclohexyl Secondary Alcohols

For drug development professionals and synthetic chemists, selecting the appropriate alicyclic scaffold is critical for optimizing metabolic stability and synthetic tractability. While cyclopentyl and cyclohexyl rings differ by only a single methylene unit, their reactivity profiles as secondary alcohols diverge dramatically. This guide provides an objective, data-driven comparison of cyclopentanol and cyclohexanol, grounded in conformational thermodynamics and validated experimental protocols.

The Mechanistic Causality of Reactivity: Brown's I-Strain Theory

The fundamental driver of the reactivity differences between 5-membered and 6-membered cyclic alcohols is internal strain, commonly referred to as 1, a concept pioneered by H.C. Brown[1]. Reactivity is dictated by the change in ring strain as the reacting carbon transitions between hybridization states.

• sp³ → sp² Transitions (Oxidation & SN1 Solvolysis) :

  • Cyclopentyl Systems: In its ground state, cyclopentanol adopts a relatively planar envelope conformation. The sp³ hybridized carbons suffer from significant torsional strain due to the eclipsing of adjacent hydrogen atoms. When the secondary alcohol is2 (or undergoes SN1 ionization to a carbocation), the reacting carbon transitions to an sp² geometry. This transition increases the bond angles (from ~109.5° to ~120°) and flattens the local geometry, effectively relieving the eclipsing torsional strain. Consequently, cyclopentanol exhibits a high thermodynamic driving force for oxidation[2].

  • Cyclohexyl Systems: Conversely, cyclohexanol exists in a highly stable, nearly strain-free chair conformation where all adjacent bonds are perfectly staggered. Transitioning the sp³ carbon to an sp² state forces the introduction of eclipsing interactions between the newly formed planar system and the adjacent equatorial/axial protons. Because this transition introduces torsional strain, cyclohexanol strongly resists oxidation and SN1 solvolysis compared to cyclopentanol[2].

• sp³ → sp³ Transitions (SN2 & Esterification) :

  • In bimolecular nucleophilic substitution (SN2), cyclohexyl systems are notoriously unreactive. The axial hydrogens on the chair conformation create severe 1,3-diaxial steric hindrance, blocking the backside attack trajectory required for the incoming nucleophile. Cyclopentyl systems, lacking these rigid axial vectors, undergo SN2 displacements much more readily.

Caption: Logical flow of Brown's I-strain theory dictating reactivity during sp³ to sp² transitions.

Quantitative Performance Data

The theoretical framework of I-strain is corroborated by kinetic data across multiple reaction classes. Table 1 summarizes the relative reaction rates for solvolysis (SN1) and the observed sequence for oxidation.

Table 1: Kinetic Comparison of Cycloalkyl Reactivity

Parameter	Cyclopentyl System	Cyclohexyl System	Mechanistic Rationale
Relative Solvolysis Rate (SN1)	1.0	0.01	Relief of ground-state torsional strain accelerates cyclopentyl ionization[3].
Oxidation Rate Sequence	Faster	Slower	Oxidation to cyclic ketone introduces strain in 6-membered rings but relieves it in 5-membered rings[2],[4].
Activation Enthalpy (ΔH‡) for Solvolysis	~23.5 kcal/mol	~26.8 kcal/mol	Lower energy barrier for cyclopentyl due to transition state stabilization[3].
SN2 Reactivity	Moderate to High	Extremely Low	1,3-diaxial interactions sterically block backside attack in cyclohexyl systems.

Data synthesized from standardized kinetic evaluations of chlorocycloalkane ethanolysis and 4[3],[4].

Self-Validating Experimental Protocols

To objectively verify these reactivity differences in your own laboratory, the following kinetic workflow utilizes the oxidation of cycloalkanols by a standardized oxidant (e.g., Quinaldinium fluorochromate or Chloramine-T) under pseudo-first-order conditions[2],[5].

Protocol: Kinetic Analysis of Cycloalkanol Oxidation Objective: Determine the pseudo-first-order rate constant ( kobs​ ) to quantify the reactivity gap between cyclopentanol and cyclohexanol.

• Preparation of Reagents (The Baseline) :

  • Prepare a 0.1 M solution of the chosen cycloalkanol (cyclopentanol or cyclohexanol) in a controlled solvent system (e.g., aqueous acetic acid).

  • Causality: Maintaining a vast molar excess of the alcohol over the oxidant (typically 10:1) ensures the reaction follows pseudo-first-order kinetics, simplifying the isolation of the alcohol's structural effect on the rate.

• Temperature Equilibration :

  • Place the substrate solution and a standardized oxidant solution (e.g., 0.01 M Chloramine-T) into a constant-temperature water bath (e.g., 313 K ± 0.1 K) for 30 minutes.

  • Causality: Reaction rates are exponentially sensitive to temperature. Strict thermal control is required to accurately calculate thermodynamic activation parameters (ΔH‡, ΔS‡) via the 5 later[5].

• Initiation and Aliquot Sampling :

  • Mix the solutions to initiate the reaction ( t=0 ).

  • At precisely timed intervals (e.g., every 5 minutes), withdraw a 5.0 mL aliquot from the reaction mixture.

• Quenching (Self-Validating Step) :

  • Immediately discharge the aliquot into a flask containing cold 10% aqueous potassium iodide (KI) and dilute sulfuric acid.

  • Causality: This step is a self-validating control. The cold temperature drastically lowers the kinetic energy, while KI instantly reacts with the unconsumed oxidant to liberate iodine ( I2​ ). This effectively "freezes" the primary oxidation reaction at the exact timestamp of the aliquot.

• Titrimetric Quantification :

  • Titrate the liberated iodine against standardized sodium thiosulfate using a starch indicator until the blue color disappears.

  • Causality: The volume of thiosulfate consumed is directly proportional to the concentration of the unreacted oxidant remaining at time t . Running a parallel "blank" titration without the alcohol validates that the oxidant is not auto-decomposing, ensuring the integrity of the data.

• Data Synthesis :

  • Plot ln[Oxidant]t​ versus Time. The negative slope of this linear plot yields the pseudo-first-order rate constant ( kobs​ ). Comparing the kobs​ of cyclopentanol vs. cyclohexanol will empirically demonstrate the I-strain theory.

Caption: Self-validating experimental workflow for determining pseudo-first-order oxidation kinetics.

Strategic Implications for Drug Development

Understanding these reactivity profiles is paramount for synthetic route design. If a synthetic pathway requires a late-stage oxidation of a secondary alcohol to a ketone, utilizing a cyclopentyl scaffold will ensure rapid, high-yielding conversions under mild conditions. Conversely, if a drug candidate requires a metabolically stable lipophilic ring that resists enzymatic oxidation (e.g., by Cytochrome P450 enzymes), the inherently strain-free, oxidation-resistant cyclohexyl ring is the superior design choice.

References

• Source: PMC (nih.gov)
• Title: A Comparative Analysis of SN1 Reaction Rates in Cycloalkanes Source: Benchchem URL
• Title: Navigating the Nuances of Nucleophilic Substitution in Cycloalkanes: A Kinetic Comparison Source: Benchchem URL
• Title: Kinetics and Mechanism of Oxidation of Some Cycloalkanols by Alkaline Hexacyanoferrate(III)
• Source: Indo American Journal of Pharmaceutical Sciences (iajps.com)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reactivity of Cyclanols Towards Quinaldinium Fluorochromate Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. asianpubs.org [asianpubs.org]
• 5. iajps.com [iajps.com]

Safety & Regulatory Compliance

1-(2-Methylcyclopentyl)ethan-1-ol proper disposal procedures

Standard Operating Procedure: Disposal and Handling of 1-(2-Methylcyclopentyl)ethan-1-ol

As drug development and synthetic chemistry workflows become increasingly complex, the safe management of specialized organic intermediates is paramount. 1-(2-Methylcyclopentyl)ethan-1-ol (C₈H₁₆O) is a secondary cycloalkyl alcohol. Because of its specific physicochemical profile—combustibility, low aqueous solubility, and potential for exothermic oxidation—its disposal requires a rigorous, causally-driven methodology.

This guide provides laboratory professionals with a self-validating, step-by-step operational plan for the safe accumulation, segregation, and disposal of 1-(2-Methylcyclopentyl)ethan-1-ol, ensuring both environmental compliance and personnel safety.

Chemical Hazard Profiling & Causality

To design a safe disposal protocol, we must first understand the molecular behavior of the waste. 1-(2-Methylcyclopentyl)ethan-1-ol is a non-halogenated secondary alcohol.

• Combustibility and Regulatory Classification: Analogous cycloalkyl alcohols, such as 1-cyclopentylethanol, exhibit closed-cup flash points around 62.2 °C (144.0 °F) and are classified as combustible liquids[1]. Under U.S. Environmental Protection Agency (EPA) regulations, organic waste streams with a flash point below 60 °C (140 °F) are strictly classified as RCRA D001 (Ignitable) hazardous waste[2]. Even if the exact flash point of this specific C₈ isomer hovers slightly above this threshold, it must be universally managed as a flammable/combustible organic waste stream to mitigate fire risks during bulk accumulation.

• Incompatibility Causality: Secondary alcohols are highly susceptible to oxidation. If 1-(2-Methylcyclopentyl)ethan-1-ol is inadvertently mixed with strong oxidizers (e.g., nitric acid, peroxides, or permanganates), it will undergo an exothermic reaction to form 1-(2-methylcyclopentyl)ethanone. This reaction releases significant heat and gas, which can rapidly lead to the over-pressurization and catastrophic rupture of sealed waste containers.

• Environmental Fate: The compound possesses low aqueous solubility. Discharging it into municipal wastewater systems will result in phase separation, potentially creating a combustible vapor layer within plumbing infrastructure, and is strictly prohibited.

Quantitative Data Summary

Because exact regulatory data for 1-(2-Methylcyclopentyl)ethan-1-ol is highly specialized, we benchmark its disposal parameters against its closest structural analogs to ensure conservative safety margins.

Table 1: Physicochemical & Regulatory Benchmarks for Cycloalkyl Alcohols

Chemical Name	CAS Number	Molecular Formula	Molecular Weight	Flash Point	Regulatory Status
1-Cyclopentylethanol	52829-98-8	C₇H₁₄O	114.19 g/mol	62.2 °C (144.0 °F)[1]	Combustible Liquid[3]
2-Methylcyclopentanol	24070-77-7	C₆H₁₂O	100.16 g/mol	~50-60 °C (Est.)[4]	Combustible/Irritant[4]
1-(2-Methylcyclopentyl)ethan-1-ol	N/A	C₈H₁₆O	128.21 g/mol	> 62.2 °C (Est.)	Treat as RCRA D001[2]

Waste Segregation & Accumulation Protocol

According to the National Academies' Prudent Practices in the Laboratory, proper segregation of chemical waste at the point of generation is the foundational pillar of laboratory safety[5].

Table 2: Waste Stream Compatibility Profile

Waste Category	Compatibility	Causality / Scientific Reasoning
Non-Halogenated Organics	Compatible	Primary disposal route. Alcohols, ketones, and alkanes mix safely and maintain a high BTU value for incineration.
Halogenated Organics	Incompatible	Mixing introduces halogens (Cl, F, Br), which lowers the BTU value and risks the formation of toxic dioxins during incineration.
Aqueous Waste	Incompatible	Causes phase separation. High water content destroys the fuel-blending viability of the organic stream.
Strong Oxidizers	Incompatible	High risk of violent exothermic oxidation (conversion of the secondary alcohol to a ketone) and container rupture.

Protocol 1: Satellite Accumulation Area (SAA) Setup

This protocol is a self-validating system; by verifying pH and using specific hardware, you actively prevent chemical incompatibilities.

• Container Selection: Utilize a 10-liter to 20-liter High-Density Polyethylene (HDPE) or safety-coated glass carboy.

• Pre-Transfer Validation (The Self-Validating Step): Before adding the waste to the bulk carboy, test the waste stream's pH using universal indicator strips. A neutral pH (6–8) validates the absence of incompatible strong acids or bases, ensuring chemical stability during long-term accumulation.

• Transfer Mechanism: Pour the chemical using a grounded, conductive safety funnel equipped with a flame arrester. This dissipates any static electricity generated by the flowing liquid, eliminating the risk of spark-induced ignition.

• Venting & Sealing: Equip the carboy with a pressure-relief vented cap. This allows trace volatile vapors to escape safely, preventing dangerous pressure buildup from ambient laboratory temperature fluctuations.

• Labeling: Immediately affix a hazardous waste label. Mark the contents as "Hazardous Waste - Non-Halogenated Organic Solvent (1-(2-Methylcyclopentyl)ethan-1-ol)" and check the "Flammable/Combustible" hazard box.

Disposal Workflow: High-Temperature Incineration

Because 1-(2-Methylcyclopentyl)ethan-1-ol consists entirely of carbon, hydrogen, and oxygen (C₈H₁₆O), it possesses a high heat of combustion (high BTU value). The scientifically and environmentally optimal disposal route is Fuel Blending and High-Temperature Incineration .

Instead of being buried in a landfill, the waste is sent to an approved vendor where it is blended with other high-BTU solvents and used as a secondary fuel source to power industrial cement kilns. This process completely combusts the molecule into carbon dioxide and water vapor, leaving zero toxic ash and recovering its latent chemical energy.

Workflow detailing the segregation, regulatory classification, and disposal route for 1-(2-Methylcyclopentyl)ethan-1-ol.

Spill Response and Immediate Safety

In the event of an accidental release, thermal decomposition of combustible materials can lead to the release of irritating carbon oxides[3]. Immediate, structured action is required.

Protocol 2: Emergency Spill Decontamination

• Evacuation & Isolation: Clear all non-essential personnel from the immediate vicinity. Immediately eliminate all ignition sources (turn off hot plates, Bunsen burners, and static-prone equipment)[3].

• PPE Donning: Responders must equip splash goggles, double-layered nitrile gloves, and a flame-resistant lab coat. For large spills in unventilated areas, a multi-purpose combination respirator cartridge is mandatory[1].

• Containment: Surround and cover the spill with an inert, non-combustible absorbent material such as diatomaceous earth, dry sand, or specialized universal spill pads. Never use combustible absorbents like sawdust, as they create a severe fire hazard when soaked with secondary alcohols.

• Collection: Sweep the saturated absorbent using non-sparking, conductive tools (e.g., brass or specialized plastic dustpans).

• Disposal: Place the saturated material into an airtight, compatible waste container. Label it as solid hazardous waste (RCRA D001) and transfer it to the main accumulation area for eventual incineration[2].

References

• U.S. Environmental Protection Agency (EPA). "Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes." EPA.gov. [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Academies Press. [Link]

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• 2. images.thdstatic.com [images.thdstatic.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. guidechem.com [guidechem.com]
• 5. Prudent Practices in the Laboratory [nationalacademies.org]